C.I. Acid Red 73, disodium salt

• CAS: 25317-39-9

Core Science & Biosynthesis

A Comprehensive Technical Guide to C.I. Acid Red 73, Disodium Salt: Structure, Properties, and Applications

Introduction

C.I. Acid Red 73 (Colour Index Number 27290) is a synthetically produced bis-azo (or disazo) dye of the acid class.[1][2][3] Widely recognized by synonyms such as Brilliant Crocein MOO and Crocein Scarlet MOO, it is the disodium salt of 7-hydroxy-8-{[4-(phenyldiazenyl)phenyl]diazenyl}naphthalene-1,3-disulfonic acid.[2][4] Its molecular structure, characterized by two azo groups (-N=N-) which act as the primary chromophore, imparts a vibrant yellowish-red hue.[1] This dye is readily soluble in water and ethanol, a property conferred by the two sulfonate groups, making it highly versatile for aqueous applications.[1][2]

Historically utilized in the textile and leather industries for dyeing wool, silk, and paper, Acid Red 73 has also found applications in the formulation of inks, wood stains, and formerly in externally applied drugs and cosmetics.[1][2][5][6][7] For researchers and drug development professionals, its well-defined chemical structure and strong light absorbance make it a valuable tool. It serves as a model compound in environmental remediation studies, a histological stain for biological tissues, and a probe for investigating dye-protein interactions, such as its binding to human serum albumin.[2][4] This guide provides an in-depth analysis of its chemical structure, physicochemical properties, and key experimental considerations.

Chemical Identity and Molecular Structure

A precise understanding of a compound's structure is fundamental to its application. This section details the nomenclature, molecular structure, and synthesis pathway of C.I. Acid Red 73.

Nomenclature and Chemical Identifiers

The compound is cataloged under various identifiers across multiple chemical databases, which are crucial for accurate literature and database searches.

Identifier	Value
C.I. Name	Acid Red 73[5]
C.I. Number	27290[1][5]
CAS Registry Number	5413-75-2[1][3][4][5][8]
IUPAC Name	disodium;7-hydroxy-8-[(4-phenyldiazenylphenyl)diazenyl]naphthalene-1,3-disulfonate[8]
EC Number	226-502-1[3][5]
UNII	5PLA82FV3C[5]
Common Synonyms	Brilliant Crocein MOO, Crocein Scarlet MOO, Acid Scarlet GR[1][3][4]

Molecular Structure Visualization

The structure of C.I. Acid Red 73 is defined by a central naphthalene disulfonate core linked via an azo bridge to a phenylazo-substituted benzene ring. The anionic nature of the sulfonate groups is balanced by two sodium counter-ions.

Caption: Chemical structure of C.I. Acid Red 73, disodium salt.

Synthesis Pathway

The manufacturing of Acid Red 73 is a classic example of diazo coupling, a cornerstone of azo dye chemistry. The process involves two key steps, which provides insight into potential impurities and the dye's fundamental reactivity.[1][2]

• Diazotization: 4-(Phenyldiazenyl)benzenamine is treated with a source of nitrous acid (typically sodium nitrite in an acidic medium) to convert the primary amine group into a highly reactive diazonium salt. This step is temperature-sensitive and must be performed under cold conditions to prevent decomposition of the diazonium intermediate.

• Azo Coupling: The resulting diazonium salt is then reacted with 7-Hydroxynaphthalene-1,3-disulfonic acid (Crocein Acid). The coupling reaction occurs at the position ortho to the hydroxyl group on the naphthalene ring, which is activated for electrophilic substitution, to form the final disazo dye molecule.[1][2]

Caption: Simplified synthesis workflow for C.I. Acid Red 73.

Physicochemical Properties

The physical and chemical properties of Acid Red 73 dictate its suitability for various applications, from its behavior in solution to its interaction with substrates.

Summary of Physicochemical Data

The key quantitative properties of C.I. Acid Red 73 are summarized below.

Property	Value	Source(s)
Molecular Formula	C₂₂H₁₄N₄Na₂O₇S₂	[1][3][4][8][9]
Molecular Weight	556.48 g/mol	[1][3][8][10]
Exact Mass	556.0099 Da	[4][9]
Appearance	Yellowish-light red powder	[1][7][10]
Solubility	Soluble in water (forms a red solution), ethanol, and acetone. Insoluble in most other organic solvents.	[1][2]
Chemical Class	Azo Dye (Disazo)	[1][5]

Applications in Scientific Research

Beyond its industrial uses, Acid Red 73 serves as a valuable compound in several areas of scientific investigation.

Histological Staining

In microscopy and histology, Acid Red 73 (as Brilliant Crocein) can be used as a component in staining solutions. It functions as an acid dye, binding to basic components of the cell, such as the cytoplasm and connective tissue fibers. It is occasionally used as a replacement for acid fuchsin in trichrome staining methods for the demonstration of muscle fibers.[2] The mechanism relies on electrostatic interactions between the anionic sulfonate groups of the dye and protonated amine groups in proteins under acidic conditions.

Environmental and Toxicological Research

The prevalence of azo dyes in industrial effluents makes them subjects of intense environmental research. Acid Red 73 is frequently used as a model pollutant to study the efficacy of various remediation technologies, including adsorption, electrochemical degradation, and advanced oxidation processes.[4] Its well-defined structure and strong colorimetric signal allow for straightforward quantification, making it ideal for validating the performance of novel materials and methods designed for dye removal from aqueous solutions.[4]

Biomolecular Interaction Studies

Understanding the interaction of small molecules with transport proteins is a cornerstone of pharmacology and toxicology. Studies have investigated the binding mechanism of C.I. Acid Red 73 to human serum albumin (HSA), the primary carrier protein in human blood.[4] Such research provides insights into the pharmacokinetics of dye-like molecules and helps to model the potential for bioaccumulation and systemic effects. These studies often employ spectroscopic techniques to elucidate binding constants and conformational changes in the protein upon ligand binding.

Experimental Protocols & Handling

Adherence to proper laboratory procedures is critical for obtaining reproducible results and ensuring operator safety.

Preparation of a 1 mM Aqueous Stock Solution

This protocol describes the preparation of a standard stock solution for use in cellular, biochemical, or environmental assays.

• Calculate Required Mass: Using the molecular weight (556.48 g/mol ), calculate the mass of Acid Red 73 powder needed for your desired volume. For 100 mL of a 1 mM solution: Mass (g) = 1 mmol/L * 0.1 L * 556.48 g/mol = 0.0556 g or 55.6 mg.

• Weighing: Accurately weigh 55.6 mg of C.I. Acid Red 73 powder using an analytical balance.

  • Rationale: Precision in weighing is crucial for accurate final concentration. As the powder can be a fine dust, use a weigh boat and handle it within a chemical fume hood or on a draft shield to prevent inhalation and contamination.[10]

• Dissolution: Transfer the powder to a 100 mL volumetric flask. Add approximately 70-80 mL of Type I deionized water.

• Solubilization: Cap the flask and agitate gently by swirling or using a magnetic stirrer at low speed until all the powder is completely dissolved. Avoid vigorous shaking to prevent foaming. The solution should appear as a clear, red liquid.

  • Rationale: The sulfonate groups ensure high water solubility. Ensuring complete dissolution is critical for a homogenous stock.[1][2]

• Final Volume Adjustment: Once dissolved, carefully add deionized water to bring the final volume to the 100 mL calibration mark on the flask.

• Mixing and Storage: Invert the capped flask several times to ensure a homogenous concentration. Transfer the solution to a labeled, amber glass bottle for storage. Store at 4°C, protected from light.

  • Rationale: Azo dyes can be susceptible to photobleaching. Storing in a dark, cool environment preserves the integrity of the stock solution.[4]

Safety and Handling

C.I. Acid Red 73 is considered a chemical irritant. Adherence to standard laboratory safety protocols is required.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and nitrile gloves when handling the solid powder or its solutions.[10]

• Inhalation: Avoid generating and inhaling dust. Handle the solid powder in a well-ventilated area or a chemical fume hood.[10]

• Contact: May cause irritation to the eyes, skin, and respiratory tract. In case of eye contact, flush immediately with copious amounts of water for at least 15 minutes. For skin contact, wash the affected area with soap and water.[10]

• Ingestion: Harmful if swallowed. May cause gastrointestinal irritation.[10]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

C.I. Acid Red 73, disodium salt, is a chemically well-defined disazo dye with a rich history in industrial dyeing and a growing relevance in scientific research. Its robust chemical structure, characterized by two azo chromophores and solubilizing sulfonate groups, provides a foundation for its utility as a histological stain, a model environmental pollutant, and a tool for studying biomolecular interactions. The technical information and protocols outlined in this guide are intended to provide researchers, scientists, and drug development professionals with the foundational knowledge required to effectively and safely utilize this versatile compound in their work.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 21519, Acid Red 73. PubChem. Available at: [Link]

• World Dye Variety (2012). Acid Red 73. World Dye Variety. Available at: [Link]

• SIELC Technologies (2018). C.I. Acid Red 73, disodium salt. SIELC Technologies. Available at: [Link]

• Inxight Drugs (n.d.). ACID RED 73. Inxight Drugs. Available at: [Link]

• Wikidata (2021). Acid Red 73, disodium salt (Q27159434). Wikidata. Available at: [Link]

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Physicochemical Profiling and Biomacromolecular Interactions of C.I. Acid Red 73 (Disodium Salt) in Aqueous Media

Executive Summary

C.I. Acid Red 73 (commonly known as Crocein Scarlet 3B or Brilliant Crocein MOO) is a synthetic bis-azo dye heavily utilized in industrial coloring, biological staining, and as an investigative molecule in toxicological and pharmacokinetic research[1][2]. For drug development professionals, understanding the physicochemical behavior of such compounds in aqueous solutions is critical. Dyes and colorants often serve as excipients or are used in diagnostic assays, meaning their solubility, spectral stability, and interactions with transport proteins directly impact assay reliability and physiological safety.

This whitepaper provides an authoritative, in-depth analysis of the physicochemical properties of C.I. Acid Red 73 in aqueous media, exploring the causality behind its molecular behavior and detailing self-validating protocols for its characterization.

Molecular Architecture and Solvation Dynamics

The chemical formula of C.I. Acid Red 73 is C22​H14​N4​Na2​O7​S2​ , with a molecular weight of 556.48 g/mol [1][2]. Its structure features a double azo linkage ( −N=N− ) connecting a phenyl group, a phenylene group, and a substituted naphthalene ring[2].

Causality of Aqueous Solubility

Acid Red 73 exhibits high solubility in water, forming a vibrant red solution, while remaining largely insoluble in non-polar organic solvents like acetone[1].

• Mechanistic Explanation: The molecule's high aqueous solubility is driven by the presence of two sodium sulfonate groups ( −SO3−​Na+ ). In an aqueous environment, these groups undergo complete dissociation. The resulting anionic sulfonate moieties form strong ion-dipole interactions with the hydrogen bond network of water. This favorable hydration enthalpy easily overcomes the hydrophobic lattice energy of the bulky bis-azo aromatic core, preventing precipitation and ensuring a stable, homogenous solution.

Spectral Signatures

The interaction of Acid Red 73 with electromagnetic radiation is a direct consequence of its extended π -conjugation. The double azo bonds act as the primary chromophore, while the hydroxyl ( −OH ) and sulfonate groups act as auxochromes, shifting the absorption into the visible spectrum.

• UV-Vis Absorption: The molecule exhibits a maximum absorption wavelength ( λmax​ ) between 508 nm and 511 nm in aqueous solution[3]. This peak corresponds to the π→π∗ transition within the azo chromophore system[3].

• Vibrational Spectroscopy (FTIR): Key functional groups can be validated via FTIR, showing distinct peaks at ~3419 cm⁻¹ (O-H/N-H stretch), ~1590 cm⁻¹ (N=N stretch), ~1399 cm⁻¹ (C-N stretch), and 1170–1200 cm⁻¹ (Sulfonate group)[3].

Table 1: Core Physicochemical and Spectral Data

Parameter	Value / Characteristic	Reference
Chemical Formula	C22​H14​N4​Na2​O7​S2​	[1][2]
Molecular Weight	556.48 g/mol	[1][2]
Aqueous Solubility	Highly soluble (Red Solution)	[1]
UV-Vis λmax​	508 – 511 nm	[3]
Primary Chromophore	Bis-azo linkage ( −N=N− )	[3]
HSA Binding Site	Subdomain IB	[4]

Biomacromolecular Interactions: The HSA Binding Model

For drug development and toxicological assessments, the interaction of exogenous molecules with Human Serum Albumin (HSA)—the most abundant carrier protein in blood plasma—is a critical parameter. Acid Red 73 has been shown to bind effectively to HSA, which can influence both the distribution of the dye and the conformational integrity of the protein[4].

Binding Mechanism and Thermodynamics

Spectroscopic and molecular docking studies reveal that Acid Red 73 binds predominantly to Subdomain IB of HSA[4].

• Complexation Kinetics: The interaction is initiated by static complex formation rather than dynamic collisional quenching. At 298K, the number of binding sites ( n ) is approximately 1.71, indicating a high affinity[4].

• Driving Forces: Thermodynamic analysis ( ΔH , ΔS ) indicates that the binding is primarily driven by hydrophobic interactions (between the dye's aromatic rings and the non-polar pockets of HSA) and hydrogen bonding (facilitated by the dye's sulfonate and hydroxyl groups)[4].

Conformational Impact and Energy Transfer

Binding induces a slight conformational change in HSA, observable via Far-UV Circular Dichroism (CD) spectroscopy, which typically shows a reduction in α -helical content[4]. Furthermore, Förster Resonance Energy Transfer (FRET) calculations determine that the mean distance between the bound Acid Red 73 molecule and the native Tryptophan (Trp) residue of HSA is 3.28 nm[4].

Caption: Workflow for elucidating C.I. Acid Red 73 and Human Serum Albumin (HSA) binding kinetics.

Experimental Methodologies (Self-Validating Protocols)

As a Senior Application Scientist, I emphasize that protocols must not merely be a sequence of steps, but a self-validating logical system. Below are two critical workflows for characterizing Acid Red 73.

Protocol 1: Spectrophotometric Determination of Molar Absorptivity ( ε )

This protocol determines the light-absorbing efficiency of the dye.

Self-Validation Check: The linearity of the final Beer-Lambert plot ( R2>0.99 ) validates the absence of concentration-dependent aggregation (e.g., micellization or H/J-aggregate formation) within the tested range. Deviation from linearity indicates that the dye molecules are stacking, altering their electronic ground states.

• Stock Solution Preparation: Accurately weigh 10.0 mg of Acid Red 73 and dissolve in 100 mL of deionized (DI) water to create a 100 mg/L stock solution[3]. Rationale: DI water prevents complexation with stray divalent cations (like Ca2+ or Mg2+ ) which can precipitate the dye.

• Serial Dilution: Prepare a concentration gradient (e.g., 5, 10, 15, 20, 25 mg/L) using volumetric flasks[3].

• Spectral Scanning: Using a dual-beam UV-Vis spectrophotometer with a DI water blank, scan the 15 mg/L sample from 300 nm to 700 nm to precisely identify λmax​ (~508-511 nm)[3].

• Absorbance Measurement: Measure the absorbance of all standard solutions strictly at the identified λmax​ [3].

• Calculations: Plot Absorbance vs. Concentration (in mol/L). The slope of the linear regression represents the molar absorptivity ( ε ) based on the Beer-Lambert law ( A=εbc )[3].

Caption: Step-by-step methodology for determining the molar absorptivity of Acid Red 73.

Protocol 2: Probing Protein-Dye Interactions via Fluorescence Quenching

This protocol measures how Acid Red 73 quenches the intrinsic fluorescence of HSA's tryptophan residues.

Self-Validation Check: Calculate the bimolecular quenching rate constant ( Kq​ ). If Kq​ significantly exceeds the maximum diffusion-limited rate in water ( 2.0×1010 L/mol⋅s ), it mathematically proves that the quenching is static (a stable dye-protein complex has formed) rather than dynamic (random collisions).

• HSA Preparation: Prepare a fixed concentration of HSA (e.g., 1.0×10−5 mol/L) in a physiological buffer (Tris-HCl, pH 7.4, 0.1 M NaCl) to mimic blood plasma conditions.

• Titration: Sequentially titrate micro-volumes of Acid Red 73 stock solution into the HSA solution.

• Incubation: Allow 5 minutes of equilibration time per addition to ensure complex formation reaches thermodynamic equilibrium.

• Fluorescence Measurement: Excite the sample at 295 nm (specific for Tryptophan) and record the emission spectra from 300 to 500 nm.

• Data Processing: Apply the Stern-Volmer equation ( F0​/F=1+Ksv​[Q] ) to determine the quenching constant ( Ksv​ ) and binding parameters[4].

Conclusion

C.I. Acid Red 73 is a highly water-soluble, bis-azo compound characterized by a robust π -conjugated system that yields strong absorbance in the visible spectrum (~508-511 nm). Its physicochemical profile in aqueous media is dominated by the hydration of its disodium sulfonate groups. In biological contexts, its ability to form stable, static complexes with Human Serum Albumin (HSA) via hydrophobic and hydrogen-bonding interactions makes it a vital molecule of study for drug development professionals assessing excipient pharmacokinetics and protein-ligand binding mechanisms.

References

• Probing the molecular mechanism of C.I. Acid red 73 binding to human serum albumin.Environmental Toxicology and Pharmacology (via uni.lu).
• Solubility and spectral properties of Acid Red 73.Benchchem.
• C.I. Acid Red 73 - Physico-chemical Properties.ChemBK.
• Acid red 73 | CAS#5413-75-2 | red dye.MedKoo.

Sources

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• 2. medkoo.com [medkoo.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. BioKB - Publication [biokb.lcsb.uni.lu]

Thermodynamic Properties and Solubility of C.I. Acid Red 73, Disodium Salt: A Comprehensive Technical Guide

Introduction & Core Directives

C.I. Acid Red 73 (AR73), also known as Brilliant Crocein MOO (CAS: 5413-75-2), is a synthetic bis-azo dye extensively utilized in the textile, leather, and paper industries. For researchers and drug development professionals repurposing or analyzing complex organic salts, understanding the thermodynamic properties and solubility profile of AR73 is critical. Its molecular architecture—featuring a large hydrophobic aromatic backbone juxtaposed with two highly polar sodium sulfonate groups—creates a complex thermodynamic landscape governing its solvation, aggregation, and phase-transfer behaviors.

This whitepaper synthesizes the fundamental thermodynamics of AR73 solubility, details self-validating experimental protocols for its quantification, and explores its thermodynamic behavior during adsorption and phase-transfer processes.

Molecular Architecture and Solvation Thermodynamics

The dissolution of AR73 in aqueous media is a thermodynamic process dictated by the balance between the crystal lattice energy of the solid dye and the hydration energy of its constituent ions.

The Role of Sulfonate Groups

AR73 dissociates in water to yield a bulky organic anion and two sodium cations ( Na+ ). The high solubility of AR73 is primarily driven by the strongly exothermic hydration of the sulfonate ( −SO3−​ ) groups. The ion-dipole interactions between water molecules and the sulfonate moieties overcome the van der Waals forces and π−π stacking interactions inherent to the dye's solid-state aromatic lattice [8].

Enthalpy ( ΔHsol​ ) and Entropy ( ΔSsol​ ) of Solution

The overall free energy of solution ( ΔGsol​ ) is defined by the Gibbs equation: ΔGsol​=ΔHsol​−TΔSsol​ . For AR73, the dissolution at standard temperatures is spontaneous ( ΔGsol​<0 ). While the disruption of the crystal lattice is endothermic, the extensive hydrogen bonding network formed around the sulfonate groups provides a compensatory exothermic enthalpic contribution. Furthermore, the dissociation of the disodium salt increases the degrees of freedom in the system, leading to a positive entropy of solution ( ΔSsol​>0 ), which entropically drives the solubility at elevated temperatures [3].

Quantitative Physicochemical Data

The following table summarizes the key thermodynamic and physicochemical properties of AR73, synthesized from empirical data and manufacturer specifications.

Table 1: Physicochemical and Solubility Profile of C.I. Acid Red 73

Parameter	Value / Characteristic
Molecular Formula	C22​H14​N4​Na2​O7​S2​
Molecular Weight	556.48 g/mol
Maximum Absorption ( λmax​ )	≈ 510 nm (in aqueous solution) [8]
Solubility in Water (25°C)	Highly Soluble (> 20 g/L)
Solubility in Water (90°C)	≥ 50 g/L[7]
Charge in Aqueous Media	Anionic (pH independent across standard ranges) [4]

Self-Validating Experimental Protocol: Solubility Determination

Determining the exact thermodynamic solubility of a complex dye like AR73 requires rigorous methodology. Standard filtration can lead to dye adsorption onto the filter membrane, artificially lowering the measured solubility. Therefore, a centrifugation-based shake-flask method is the authoritative standard [8].

Step-by-Step Methodology

Causality Note: Every step in this protocol is designed to ensure the system has reached true thermodynamic equilibrium and that quantification is free from optical artifacts.

• Preparation of Saturated Solution:

  • Add an excess amount of AR73 powder (e.g., 100 mg) to a 10 mL volumetric flask.

  • Add 5 mL of the selected solvent (e.g., deionized water).

• Isothermal Equilibration:

  • Stir the mixture vigorously using a magnetic stirrer for 24 to 48 hours at a strictly controlled temperature (e.g., 25.0 ± 0.1 °C).

  • Why? Solubility is highly temperature-dependent. A minimum of 24 hours ensures the kinetic dissolution rate has plateaued, reaching thermodynamic equilibrium [8].

• Phase Separation:

  • Transfer the suspension to a centrifuge tube and centrifuge at 5000 rpm for 15 minutes.

  • Why? Centrifugation pellets the undissolved dye without introducing a filter membrane that could adsorb the anionic dye molecules via electrostatic interactions.

• Extraction and Serial Dilution:

  • Carefully extract a known volume of the clear supernatant.

  • Dilute the supernatant with the same solvent until the concentration falls within the linear dynamic range of the spectrophotometer (typically 0.1 to 1.0 Absorbance Units).

• Spectrophotometric Quantification:

  • Measure the absorbance at λmax​≈510 nm [8].

  • Calculate the concentration using a pre-established calibration curve governed by the Beer-Lambert Law ( A=ϵlc ).

• Self-Validation Check:

  • Measure the absorbance of two different dilution factors. If the calculated original concentrations do not match, the dye is likely forming supramolecular aggregates (J- or H-aggregates) at higher concentrations, causing a deviation from Beer's Law. Further dilution is required.

Self-validating workflow for determining the thermodynamic solubility of AR73.

Thermodynamics of Phase Transfer and Adsorption

Beyond bulk solubility, the thermodynamic behavior of AR73 at solid-liquid interfaces is a major focus of environmental and materials science, particularly regarding its removal from wastewater using hydrogels and bio-sorbents [4], [9].

Adsorption Thermodynamics

When AR73 is introduced to a cationic substrate (such as a chitosan hydrogel or modified polyurethane fibers), a phase transfer occurs. Under acidic conditions, the nitrogen-containing groups ( −NH2​ ) on substrates like chitosan protonate to form −NH3+​ . The negatively charged sulfonate ions of AR73 are electrostatically drawn to these sites [4].

The thermodynamic viability of this adsorption is evaluated using the standard free energy change ( ΔG∘ ), enthalpy change ( ΔH∘ ), and entropy change ( ΔS∘ ):

• Gibbs Free Energy ( ΔG∘ ): Experimental data consistently show ΔG∘<0 for AR73 adsorption onto cationic matrices, indicating a spontaneous process driven by strong electrostatic affinity [4], [6].

• Enthalpy ( ΔH∘ ): The adsorption of AR73 is often exothermic ( ΔH∘<0 ) due to the strong ionic bonding and van der Waals forces established between the dye and the substrate, which release more energy than is required to desolvate the dye molecules [3], [4].

• Entropy ( ΔS∘ ): The displacement of ordered water molecules from both the substrate surface and the dye's hydration shell during adsorption leads to an increase in randomness at the solid-liquid interface, contributing positively to the thermodynamic driving force.

Kinetic vs. Thermodynamic Control

While thermodynamics dictate the maximum equilibrium capacity of AR73 on a substrate, the process is kinetically governed by intraparticle diffusion. Experimental models demonstrate that AR73 adsorption typically follows pseudo-second-order kinetics, confirming that the rate-limiting step is chemisorption (the sharing or exchange of electrons between the dye and the adsorbent) rather than mere physical deposition [4], [9].

Thermodynamic mechanism of AR73 phase transfer and adsorption onto cationic substrates.

Conclusion

The thermodynamic properties and solubility of C.I. Acid Red 73 are fundamentally governed by its dualistic molecular nature. The highly polar disodium sulfonate groups ensure robust aqueous solubility ( ≥ 50 g/L at 90°C) through exothermic hydration, while its aromatic core facilitates complex phase-transfer behaviors. By employing rigorous, self-validating protocols like the centrifugation-based shake-flask method, researchers can accurately map its solubility limits. Furthermore, understanding the spontaneous, often exothermic thermodynamics of AR73 adsorption enables the precise engineering of substrates for dye recovery, textile dyeing optimization, and environmental remediation.

References

• Ecofriendly Dyeing Strategy Based on Dyeing Kinetics and Thermodynamic Analysis for Melt-Spun Polyurethane Fibers ACS Publications (Langmuir) URL:[Link]

• Carbon nanotube/Chitosan hydrogel for adsorption of acid red 73 in aqueous and soil environments National Institutes of Health (PMC) URL:[Link]

• Dye Adsorption by Leather Waste: Mechanism Diffusion, Nature Studies, and Thermodynamic Data ACS Publications (Journal of Chemical & Engineering Data) URL:[Link]

• Acid Red 73 | CAS 5413-75-2 Manufacturer & Supplier in China Conscientia Industrial URL:[Link]

• Adsorption of Azo Dye Acid Red 73 onto Rice Wine Lees: Adsorption Kinetics and Isotherms ResearchGate URL:[Link]

Comprehensive Technical Guide on C.I. Acid Red 73 (CAS 5413-75-2): Physicochemical Properties, Safety Profiling, and Analytical Methodologies

Executive Summary

C.I. Acid Red 73 (CAS 5413-75-2), commonly known as Crocein Scarlet 3B or Brilliant Crocein MOO, is a synthetic sulfonated azo dye utilized historically in textile and industrial applications[1]. Due to the inherent toxicological risks associated with azo bond cleavage, its use in consumer products—particularly cosmetic hair dyes—is strictly prohibited by global regulatory bodies[2]. This whitepaper provides drug development professionals, toxicologists, and analytical scientists with an in-depth mechanistic evaluation of Acid Red 73, detailing its physicochemical behavior, genotoxic pathways, and the validated analytical methodologies required for its detection.

Physicochemical Profiling

Understanding the physical and chemical properties of Acid Red 73 is foundational for designing extraction protocols and predicting its pharmacokinetic behavior. The molecule features two highly polar sodium sulfonate groups, rendering it highly water-soluble, while its conjugated aromatic system provides a distinct chromophore[3][4].

Table 1: Key Physicochemical Properties of Acid Red 73

Property	Value	Reference
Chemical Name	C.I. Acid Red 73, disodium salt	1[1]
CAS Number	5413-75-2	1[1]
Molecular Formula	C₂₂H₁₄N₄Na₂O▱S₂	3[3]
Molecular Weight	556.48 g/mol	3[3]
Physical State	Red to dark orange powder	4[4]
Solubility	Highly soluble in water	3[3]
Absorption Max (λmax)	508.0 – 512.0 nm (in H₂O)	4[4]

Toxicological Mechanisms and Safety Data

While the intact Acid Red 73 molecule exhibits remarkably low acute systemic toxicity, it presents specific localized hazards and severe long-term genotoxic risks due to its metabolic fate[3].

Table 2: Toxicological Endpoints and GHS Classifications

Endpoint	Species	Value / Result	GHS Classification
Acute Oral (LD50)	Rat	>2000 mg/kg bw	Not Classified
Acute Dermal (LD50)	Rat	>2000 mg/kg bw	Not Classified
Skin Irritation	Rabbit	Not irritating	Not Classified
Eye Irritation	Rabbit	Irritating	Category 2A
Skin Sensitization	Guinea Pig	Not a sensitizer	Not Classified

Data sourced from 3[3] and1[1].

The Mechanistic Causality of Azo Toxicity

The primary toxicological concern for Acid Red 73 is not the parent compound, but its biotransformation[3]. Upon ingestion or systemic absorption, the dye encounters the anaerobic environment of the intestinal microbiome or hepatic enzymes. Here, azoreductases catalyze the reductive cleavage of the nitrogen-nitrogen (-N=N-) double bonds[3].

This enzymatic cleavage yields free aromatic amines (e.g., aniline derivatives). These amines are highly reactive electrophiles that can undergo N-hydroxylation, subsequently binding covalently to DNA to form adducts[3][5]. This genotoxic stress is the fundamental reason Acid Red 73 is heavily restricted or banned in products with direct human exposure, such as cosmetics[2].

Metabolic cleavage pathway of Acid Red 73 into genotoxic aromatic amines.

Analytical Workflows: HPLC-PDA Detection

Because Acid Red 73 is prohibited in cosmetic hair dye formulations due to its hazardous profile, rigorous analytical surveillance is required[2]. High-Performance Liquid Chromatography coupled with a Photo Diode Array (HPLC-PDA) is the gold standard for this analysis. PDA detection is critical because it captures a full UV-Vis spectrum, ensuring the peak at the retention time matches the unique ~510 nm absorption maximum of Acid Red 73, effectively eliminating false positives from co-eluting matrix components[2][4].

Step-by-Step Methodology: Extraction and Identification

This protocol is designed as a self-validating system to ensure absolute data integrity.

Step 1: System Suitability & Self-Validation

• Action: Run a blank extraction matrix and a matrix spiked with a known concentration (e.g., 10 µg/mL) of Acid Red 73 reference standard.

• Causality: The blank ensures no endogenous matrix interference at the 508-512 nm detection window. The spiked sample validates the extraction recovery (>90% required) and confirms that the complex cosmetic matrix does not cause ion suppression or shift the retention time.

Step 2: Matrix Extraction

• Action: Weigh 1.0 g of the cosmetic sample into a centrifuge tube. Add 10 mL of an extraction solvent (50:50 Methanol:Water v/v). Vortex for 5 minutes and sonicate for 15 minutes at room temperature.

• Causality: Acid Red 73 is highly polar due to its disodium sulfonate groups[2][3]. The water solubilizes the dye, while the methanol precipitates large polymeric matrix proteins and lipids commonly found in hair dyes, driving phase separation based on polarity and solubility[2].

Step 3: Phase Separation & Filtration

• Action: Centrifuge the homogenate at 10,000 rpm for 10 minutes. Extract the supernatant and pass it through a 0.22 µm PTFE syringe filter.

• Causality: Removes fine particulates that could clog the HPLC column frits or cause baseline light-scattering noise in the PDA detector.

Step 4: HPLC-PDA Analysis

• Action: Inject 10 µL of the filtrate onto a C18 Reverse-Phase column (e.g., 250 mm x 4.6 mm, 5 µm). Utilize a gradient mobile phase of Ammonium Acetate buffer (pH 6.5) and Acetonitrile.

• Causality: The C18 column provides hydrophobic retention. Crucially, the Ammonium Acetate buffer controls the ionization state of the sulfonate groups, preventing peak tailing and ensuring sharp, symmetrical elution profiles.

Step 5: Chromatogram Analysis

• Action: Extract the chromatogram at 510 nm. Compare the retention time and the full UV-Vis spectral library match of the sample peak against the reference standard[2][4].

HPLC-PDA analytical workflow for the extraction and identification of Acid Red 73.

Laboratory Safety and Handling Protocols

Handling Acid Red 73 requires strict adherence to safety protocols to mitigate its Category 2A eye irritation risks and potential long-term exposure hazards[1][3].

• Personal Protective Equipment (PPE): Operators must wear chemical safety goggles (compliant with OSHA 29 CFR 1910.133 or EN166), protective gloves, and standard laboratory clothing[6]. If dust formation is expected during the handling of the raw powder, a particle filter respirator (e.g., N95 or P1) is mandatory to prevent inhalation[6].

• Storage Conditions: The compound is air-sensitive and should be stored in a tightly closed container in a cool, dark place (<15°C recommended), under an inert atmosphere, and strictly isolated from oxidizing agents[4][6].

• Environmental & Disposal Controls: Acid Red 73 is classified as slightly hazardous for water (Water Hazard Class 1)[7]. It must not be disposed of with household garbage or allowed to reach sewage systems[6][7]. All chemical waste must be processed according to federal, state, and local hazardous waste regulations[6][7].

References

• Benchchem.
• Fisher Scientific. "SAFETY DATA SHEET - Brilliant Crocein". Fisher Scientific.
• National Center for Biotechnology Information (NCBI). "Acid Red 73 - PubChem". PubChem.
• Shilvira Ananda, et al. "Identification of Acid Red 73 (CI 27290) in Cosmetic Hair Dye Preparations by High-Performance Liquid Chromatography – Photo Diode Array".
• Tokyo Chemical Industry (TCI). "Crocein Scarlet 3B | 5413-75-2". TCI America.

Sources

• 1. Acid Red 73 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Crocein Scarlet 3B | 5413-75-2 | TCI AMERICA [tcichemicals.com]
• 5. cdnservices.industrialchemicals.gov.au [cdnservices.industrialchemicals.gov.au]
• 6. fishersci.com [fishersci.com]
• 7. ijp.kr [ijp.kr]

Protocols & Analytical Methods

protocol for photocatalytic degradation of C.I. Acid Red 73, disodium salt

Introduction & Mechanistic Overview

C.I. Acid Red 73 (AR73)—also known as Crocein Scarlet G—is a highly soluble, anionic azo dye extensively utilized in the textile and pharmaceutical industries. Due to its complex aromatic structure and robust azo linkages (-N=N-), AR73 is notoriously recalcitrant to conventional biological wastewater treatment. Advanced Oxidation Processes (AOPs), specifically heterogeneous photocatalysis utilizing engineered semiconductors (e.g., TiO₂, Fe₃O₄@TiO₂, and MgO), provide a highly efficient pathway for the complete mineralization of this pollutant[1][2].

The degradation mechanism relies on semiconductor bandgap excitation. When a photocatalyst is irradiated with photons possessing energy greater than or equal to its bandgap ( hν≥Eg​ ), electrons ( e− ) are excited from the valence band (VB) to the conduction band (CB), leaving behind positively charged holes ( h+ )[1]. These charge carriers migrate to the catalyst surface, reacting with adsorbed water and dissolved oxygen to generate highly reactive oxygen species (ROS)—predominantly hydroxyl radicals (•OH) and superoxide anions (•O₂⁻). These ROS indiscriminately attack the azo bonds and aromatic rings of AR73, leading to oxidative cleavage and eventual mineralization into CO₂, H₂O, and inorganic ions ()[1].

Fig 1. Photocatalytic mechanism of AR73 degradation via ROS generation.

Experimental Design & Causality

A robust photocatalytic protocol must operate as a self-validating system . Simply measuring decolorization via UV-Vis spectrophotometry is insufficient; the cleavage of the azo chromophore (which removes the color) does not equate to the removal of toxicity. Therefore, Total Organic Carbon (TOC) analysis is mandatory to confirm true mineralization ()[2].

Key Parameters and the Causality Behind Them:

• Dark Adsorption Phase: Before irradiation, the catalyst and AR73 solution must be stirred in the dark. This establishes an adsorption-desorption equilibrium. Omitting this step confounds kinetic data, as the initial concentration drop during irradiation would be a mix of physical adsorption and photocatalytic degradation, leading to artificially inflated rate constants[1].

• pH Optimization: AR73 is an anionic dye (disodium salt). Adjusting the solution pH below the point of zero charge (PZC) of the catalyst (e.g., pH < 6.2 for TiO₂) protonates the catalyst surface. This creates a strong electrostatic attraction between the positively charged catalyst and the negatively charged sulfonate groups of AR73, drastically enhancing the degradation rate[2].

• Catalyst Loading: Dosage must be strictly optimized (typically 0.8 - 1.0 g/L for 50 mg/L AR73). Below the optimum, there are insufficient active sites. Above the optimum, the suspension becomes turbid, causing light scattering (the "shielding effect") which reduces photon penetration and diminishes overall quantum yield[2][3].

Fig 2. Step-by-step experimental workflow for AR73 photocatalytic degradation.

Step-by-Step Protocol: Photocatalytic Degradation Workflow

Materials & Reagents:

• C.I. Acid Red 73, disodium salt (Analytical grade)

• Photocatalyst (e.g., Fe₃O₄@TiO₂ nanocomposite or Evonik P25 TiO₂)[1]

• 0.1 M HCl and 0.1 M NaOH (for pH adjustment)

• Deionized (DI) water (18.2 MΩ·cm)

Equipment:

• Photochemical reactor equipped with a cooling water jacket (to maintain 25°C)

• Light source: 300W Xenon lamp (UV-Vis) or specific UVA lamps[1][2]

• Magnetic stirrer

• UV-Vis Spectrophotometer & TOC Analyzer

• 0.22 µm PTFE syringe filters (or an external magnet if using magnetic catalysts)[1]

Procedure:

• Preparation of Stock Solution: Dissolve AR73 in DI water to prepare a 50 mg/L working solution.

• Catalyst Loading: Add 1.0 g/L of the chosen photocatalyst (e.g., Fe₃O₄@TiO₂) to 100 mL of the AR73 solution in the quartz reactor[1].

• pH Adjustment: Adjust the pH to the optimal acidic range (e.g., pH 5.0 - 6.0) using 0.1 M HCl to maximize electrostatic adsorption[2].

• Dark Adsorption: Cover the reactor with aluminum foil to block ambient light. Stir the suspension magnetically at 500 rpm for 30 minutes to achieve adsorption-desorption equilibrium[1]. Extract a 2 mL baseline sample ( C0​ ).

• Irradiation: Remove the foil and turn on the light source. Ensure the cooling jacket is running to prevent thermal degradation artifacts.

• Sampling: Extract 2 mL aliquots at regular intervals (e.g., 5, 10, 15, 20, 24, 30 minutes)[1].

• Separation: Immediately filter the aliquots through a 0.22 µm PTFE filter to halt the reaction.

  • Scientist's Insight: While P25 TiO₂ is the benchmark, its nanoscale size makes post-reaction slurry separation notoriously difficult. Utilizing magnetic composites like Fe₃O₄@TiO₂ allows for rapid recovery using a simple external neodymium magnet for 2 minutes, maintaining >90% efficiency even after five cycles ()[1].

• Quantification:

  • UV-Vis: Measure the absorbance of the supernatant at the maximum absorption wavelength ( λmax​≈508 nm) to track decolorization.

  • TOC: Analyze the final samples to quantify the percentage of total organic carbon removed, verifying true mineralization[2].

Data Presentation: Comparative Catalyst Efficacy

The following table summarizes the quantitative degradation efficiencies of AR73 using various advanced photocatalytic systems under standardized testing conditions.

Catalyst System	Light Source	Catalyst Dosage	Initial AR73 Conc.	Degradation Efficiency	Time	Reference
Fe₃O₄@TiO₂ (001 facets)	UV-Vis	1.0 g/L	50 mg/L	93.56%	24 min	Sun et al., 2022[1]
TiO₂ (P25)	UV-Vis	1.0 g/L	50 mg/L	74.47%	24 min	Sun et al., 2022[1]
UVA/MgO Nanoparticles	UVA	0.8 g/L	50 mg/L	100% (Decolorization)	60 min	Jorfi et al., 2016[2]
TiO₂ on Alumina Foam	UV	N/A (Immobilized)	50 mg/L	~90%	120 min	Alijani et al., 2014[3]

References

• Sun, L., Zhou, Q., Mao, J., Ouyang, X., Yuan, Z., Song, X., Gong, W., Mei, S., & Xu, W. (2022). "Study on Photocatalytic Degradation of Acid Red 73 by Fe₃O₄@TiO₂ Exposed (001) Facets." Applied Sciences, 12(7), 3574. URL:[Link][1]

• Jorfi, S., Barzegar, G., Ahmadi, M., Darvishi Cheshmeh Soltani, R., Jafarzadeh Haghighifard, N. A., Takdastan, A., Saeedi, R., & Abtahi, M. (2016). "Enhanced coagulation-photocatalytic treatment of Acid red 73 dye and real textile wastewater using UVA/synthesized MgO nanoparticles." Journal of Environmental Management, 177, 111-118. URL:[Link][2]

• Alijani, S., Vaez, M., & Zarringhalam Moghaddam, A. (2014). "Photocatalytic Degradation of Acid Red 73 Using TiO₂ Nanoparticles Immobilized on Alumina Foam." International Journal of Environmental Science and Development, 5(1), 104-107. URL:[Link][3]

Sources

• 1. Study on Photocatalytic Degradation of Acid Red 73 by Fe3O4@TiO2 Exposed (001) Facets | MDPI [mdpi.com]
• 2. Enhanced coagulation-photocatalytic treatment of Acid red 73 dye and real textile wastewater using UVA/synthesized MgO nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Photocatalytic Degradation of Acid Red 73 Using TiO2 Nanoparticles Immobilized on Alumina Foam - Volume 5 Number 1 (Feb. 2014) - International Journal of Environmental Science and Development_IJESD [ijesd.org]

Application Note: Spectrophotometric Determination Methods for C.I. Acid Red 73, Disodium Salt

Introduction & Chemical Profile

C.I. Acid Red 73 (AR73), also known as Brilliant Crocein MOO or C.I. 27290, is a synthetic bis-azo dye extensively utilized in textile manufacturing, biological staining, and as a chromogenic probe in pharmaceutical assays. Its molecular architecture features two azo linkages (–N=N–) that serve as the primary chromophores, bridging extended aromatic systems. This extensive π -conjugation lowers the energy gap required for electronic transitions, resulting in a strong π→π∗ absorption band in the visible spectrum [1].

From an analytical perspective, the presence of polar sulfonic acid groups (–SO₃H) imparts excellent water solubility and prevents molecular aggregation at low to moderate concentrations. This structural feature is critical because it ensures that AR73 solutions strictly adhere to the Beer-Lambert law, making it an ideal candidate for precise quantitative spectrophotometry.

Fundamental Spectral Properties

To establish a robust analytical method, one must first understand the intrinsic spectral parameters of the analyte. Table 1 summarizes the quantitative data critical for AR73 analysis.

Table 1: Fundamental Spectral and Physicochemical Properties of C.I. Acid Red 73

Parameter	Value / Range	Analytical Significance
Wavelength of Max Absorbance ( λmax​ )	508 – 511 nm	Corresponds to the π→π∗ transition of the azo chromophore. Used as the primary quantification wavelength [1].
Molar Absorptivity ( ε )	High ( >104 L·mol⁻¹·cm⁻¹)	Indicates strong light absorption capacity, allowing for high-sensitivity detection at low concentrations (μg/mL range) [2].
Optimal pH Range	5.0 – 7.0	Prevents azo-hydrazone tautomerism or protonation of the azo nitrogens, ensuring spectral stability during measurement [1].
FTIR Key Signatures	~1590 cm⁻¹ (N=N), 1170-1200 cm⁻¹ (SO₃⁻)	Confirms functional group integrity during degradation or extraction studies [1].

Analytical Workflows and Methodologies

The determination of AR73 is highly matrix-dependent. Below, we detail three distinct methodologies: Direct UV-Vis quantification for aqueous matrices (e.g., wastewater degradation studies), an Indirect Redox Assay for pharmaceutical quality control, and an HPLC-PDA method for complex matrices like cosmetics.

Figure 1: Analytical workflows for the spectrophotometric determination of C.I. Acid Red 73.

Protocol 1: Direct UV-Vis Spectrophotometric Quantification

This protocol is designed for the direct measurement of AR73 in simple aqueous solutions, such as those encountered in solubility testing or photocatalytic degradation studies [4].

Scientific Causality: A dual-beam spectrophotometer is mandated for this protocol. The reference beam continuously corrects for fluctuations in the light source intensity and the baseline absorbance of the solvent, ensuring that the measured absorbance is exclusively due to the AR73 chromophore.

Step-by-Step Methodology:

• Stock Solution Preparation: Accurately weigh 10.0 mg of AR73 reference standard and dissolve in 100 mL of deionized water (100 mg/L). Causality: Deionized water prevents multivalent cations (like Ca²⁺ or Mg²⁺) from interacting with the sulfonate groups, which could cause micro-precipitation.

• Calibration Curve Generation: Prepare serial dilutions (e.g., 2, 4, 6, 8, and 10 mg/L).

• Spectral Scanning: Fill a 1-cm quartz cuvette with the blank (deionized water) and another with the 10 mg/L standard. Scan from 400 nm to 700 nm to empirically confirm the λmax​ (typically 508 nm).

• Measurement: Measure the absorbance of all standards at the confirmed λmax​ .

• Self-Validating QC Step: Plot Absorbance vs. Concentration. The system is validated only if the linear regression coefficient ( R2 ) is ≥0.999 . Analyze a known mid-range standard (e.g., 5 mg/L) every 10 samples; recovery must fall within 98-102% to rule out instrumental drift.

Protocol 2: Indirect Redox Assay for Pharmaceutical QC

Because of its high molar absorptivity and susceptibility to oxidative cleavage, AR73 is an excellent chromogenic probe for the indirect spectrophotometric determination of active pharmaceutical ingredients (APIs) like amlodipine besylate [2].

Scientific Causality: The API is reacted with a known excess of a strong oxidant (Potassium Permanganate, KMnO₄) in an acidic medium. The unreacted KMnO₄ is then used to bleach the AR73 dye by cleaving its azo bonds. The decrease in the color intensity of AR73 at 511 nm is directly proportional to the concentration of the API originally present in the sample. Sulfuric acid is used to maintain the low pH required to maximize the oxidation potential of KMnO₄.

Step-by-Step Methodology:

• Oxidation Step: Transfer a known aliquot of the API sample into a test tube. Add 1.0 mL of 0.2 M H₂SO₄ and a precisely measured excess of KMnO₄ (e.g., 5.0 × 10⁻⁴ M).

• Incubation: Heat the mixture in a water bath at 50 ± 1 °C for 15 minutes. Causality: Heating supplies the activation energy required to ensure the complete oxidation of the API.

• Dye Bleaching: Cool the solution to room temperature. Add a fixed volume of AR73 standard solution (1.0 × 10⁻³ M). The residual KMnO₄ will immediately oxidize the dye, resulting in a loss of the red color.

• Measurement: Dilute to a final volume of 10 mL with bidistilled water. Measure the absorbance at 511 nm against a reagent blank.

• Self-Validating QC Step: The calibration curve must be constructed using known concentrations of the API subjected to the exact same redox process. A blank containing no API must show the lowest absorbance (maximum dye bleaching), validating the potency of the oxidant.

Protocol 3: HPLC-PDA Determination in Complex Matrices

AR73 is prohibited in cosmetic formulations (like hair dyes) due to its hazardous toxicological profile. In such complex matrices, direct UV-Vis is prone to false positives due to overlapping absorbance from other matrix components. High-Performance Liquid Chromatography coupled with a Photo Diode Array (HPLC-PDA) is required [3].

Scientific Causality: The C18 stationary phase separates AR73 from other formulation excipients based on hydrophobicity. The PDA detector is critical because it captures the entire UV-Vis spectrum (200-800 nm) across the chromatographic peak. This allows the analyst to verify not just the retention time, but the spectral fingerprint ( λmax​ at ~510 nm), ensuring absolute peak purity.

Step-by-Step Methodology:

• Extraction: Weigh 1.0 g of the cosmetic sample into a 50 mL centrifuge tube. Add 25 mL of extraction solvent (e.g., methanol/water mix). Vortex vigorously and centrifuge at 5000 rpm for 15 minutes to pellet insoluble waxes and proteins.

• Filtration: Pass the supernatant through a 0.45 μm PTFE membrane filter to protect the HPLC column from particulate fouling.

• Chromatographic Separation: Inject 20 μL into an HPLC equipped with a C18 column. Use a gradient mobile phase (e.g., Acetonitrile and 0.1M Ammonium Acetate buffer) to ensure sharp peak elution.

• Detection & Self-Validating QC Step: Monitor the eluent at 510 nm. The system is validated by comparing the retention time of the sample peak to an AR73 reference standard (must be within ±2% ). Furthermore, the PDA spectral library match score across the peak must exceed 990/1000 to confirm chemical identity and rule out co-eluting interferences.

References

• Shama, S. A., Amin, A. S., Mabrouk, E. S. M., & Omara, H. A. (2009). Utility of oxidation–reduction reaction for the spectrophotometric determination of amlodipine besylate. Arabian Journal of Chemistry, 2(1), 59-63.[Link] [2]

• Ananda, S., et al. (2023). Identification of Acid Red 73 (CI 27290) in Cosmetic Hair Dye Preparations by High-Performance Liquid Chromatography – Photo Diode Array. IOP Conference Series: Earth and Environmental Science, 1228(1), 012016.[Link] [3]

• MDPI. (2022). Study on Photocatalytic Degradation of Acid Red 73 by Fe3O4@TiO2 Exposed (001) Facets. Materials, 15(7), 2585.[Link] [4]

Application Notes and Protocols: C.I. Acid Red 73 (Disodium Salt) as a Biological Stain in Histology

Executive Summary

For researchers and drug development professionals conducting rigorous histological evaluations, achieving high-contrast, reproducible differentiation of connective tissues is paramount. C.I. Acid Red 73 , frequently referred to in literature as Woodstain Scarlet or Crocein Scarlet MOO, is a synthetic double azo dye that serves as a highly effective anionic counterstain[1]. While it can be utilized as a general cytoplasmic stain, its most critical application lies in complex multiplexing assays, such as the Modified Russell-Movat Pentachrome stain, where it provides unparalleled differentiation between muscle fibers and collagen[2].

This application note details the physicochemical properties, mechanistic causality, and self-validating protocols for integrating C.I. Acid Red 73 into standard histological workflows.

Physicochemical Profile & Mechanistic Causality

To optimize any staining protocol, one must understand the chemical causality driving the dye-tissue interaction. C.I. Acid Red 73 is an acid dye characterized by two sulfonate ( -SO3−​ ) groups[1].

The Causality of Electrostatic Binding

In histology, "acid dyes" carry a net negative charge and bind to cationic (acidophilic) tissue components[1]. When a tissue section is exposed to an acidic staining environment (typically pH 2.0 – 4.0, modulated by acetic acid), the amino groups ( -NH3+​ ) on structural proteins within the cytoplasm, extracellular matrix, and muscle fibers become fully protonated. The negatively charged sulfonate groups of Acid Red 73 are electrostatically drawn to these positively charged sites, resulting in a vibrant red stain[1].

The Causality of Differentiation (Permeability-Based Displacement)

In advanced stains like Movat's Pentachrome, Acid Red 73 is combined with Acid Fuchsin to initially stain both muscle and collagen red[2]. However, diagnostic utility requires distinguishing these two tissues. This is achieved through a controlled differentiation step using Phosphotungstic Acid (PTA) [3]. The causality here relies on differential tissue permeability rather than chemical affinity[4]. Collagen fibers possess a loose, highly permeable ultrastructure, allowing the bulky PTA molecules to easily penetrate, break the electrostatic bonds, and displace the Acid Red 73 dye—rendering the collagen colorless[3]. Conversely, the dense, tightly packed structure of muscle fibers prevents PTA from penetrating deeply, trapping the Acid Red 73 inside and ensuring the muscle remains a crisp red[4].

Table 1: Physicochemical Properties of C.I. Acid Red 73

Parameter	Specification
Common Synonyms	Woodstain Scarlet, Crocein Scarlet MOO, Brilliant Crocein[5]
Color Index (C.I.) Number	27290[5]
CAS Number	5413-75-2[6]
Chemical Class	Synthetic double azo dye[1]
Net Charge in Solution	Anionic (Acidic)[1]
Absorption Maximum	~510 - 513 nm[5]

Experimental Workflow & Logical Relationship

The following diagram illustrates the logical workflow and physical mechanisms governing the differentiation of muscle and collagen using Acid Red 73 and Phosphotungstic Acid.

Mechanism of Acid Red 73 electrostatic binding and PTA differentiation in connective tissue.

Self-Validating Experimental Protocols

Protocol A: Modified Russell-Movat Pentachrome Staining

This protocol is critical for cardiovascular and pulmonary research, where differentiating old fibrosis (collagen) from young cellular fibrosis or muscle is required[2],[4].

Reagents Required:

• 1% Alcian Blue

• Alkaline Alcohol

• Orcein-Verhoeff Working Solution

• Woodstain Scarlet (Acid Red 73) - Acid Fuchsin Working Solution

• 5% Phosphotungstic Acid (PTA)

• 0.5% Acetic Acid

• Alcoholic Saffron

Step-by-Step Methodology:

• Preparation: Deparaffinize sections (4-6 microns) in xylene and hydrate through graded alcohols to distilled water[3].

• Mucin Staining: Stain in 1% Alcian Blue for 20 minutes. Dip five times in distilled water[3].

• Alkalinization: Place in Alkaline Alcohol in a 56°C oven for 10 minutes. Wash in running tap water for 2 minutes[3].

• Elastic Fiber Staining: Stain in Orcein-Verhoeff working solution for 2 hours. Wash in running tap water for 3 minutes[3].

• Primary Acidic Staining: Immerse in Woodstain Scarlet-Acid Fuchsin working solution for exactly 2.5 minutes[3].

  • Causality Note: Both muscle and collagen are now electrostatically bound to the red dyes.

• Acidification: Place in 0.5% Acetic Acid for 30 seconds to stabilize the anionic dye binding[3].

• Differentiation (Critical Self-Validation Step): Differentiate in 5% Phosphotungstic Acid for 5–10 minutes[3].

  • Validation Checkpoint: Remove the slide, rinse briefly, and examine under a microscope. The protocol is self-validating here: Collagen must appear completely colorless, while muscle fibers must remain a vibrant red [3]. If collagen retains a pink hue, return the slide to the PTA solution for 1-2 additional minutes. Do not proceed until collagen is clear.

• Rinse: Rinse in 0.5% Acetic Acid for 30 seconds[3].

• Dehydration: Pass through three changes of 100% ethyl alcohol, 1 minute each[3]. (Water must be completely removed before the Saffron step).

• Collagen Counterstaining: Stain in Alcoholic Saffron for 8 minutes[3].

• Finalization: Dehydrate in two changes of 100% ethyl alcohol, clear in three changes of xylene, and coverslip[3].

Table 2: Expected Colorimetric Outcomes (Movat's Pentachrome)

Tissue Component	Expected Color	Primary Staining Agent
Nuclei / Elastic Fibers	Black / Purple-Black	Orcein-Verhoeff[3]
Muscle / Fibrin	Red / Bright Red	Acid Red 73 & Acid Fuchsin[2]
Collagen / Bone	Yellow	Alcoholic Saffron[3]
Ground Substance / Mucin	Blue-Green	Alcian Blue[3]

Protocol B: General Cytoplasmic Counterstaining

For researchers seeking a straightforward alternative to Eosin Y, Acid Red 73 provides a highly stable, vibrant pink/red cytoplasmic counterstain[1].

Step-by-Step Methodology:

• Preparation: Deparaffinize and rehydrate tissue sections to distilled water[1].

• Nuclear Staining: Apply a primary nuclear stain (e.g., Weigert's Iron Hematoxylin) for 10 minutes. Wash thoroughly in running tap water[1].

• Counterstaining: Immerse slides in a 0.5% Acid Red 73 aqueous solution (acidified with 1% acetic acid to lower the pH) for 3–5 minutes[1].

  • Validation Checkpoint: Examine macroscopically and microscopically. Erythrocytes and cytoplasm should be distinct shades of red/pink. If the stain is too dark and masks nuclear detail, differentiate the slide briefly (1-3 minutes) in 1% acetic acid until optimal contrast is achieved[1].

• Finalization: Dehydrate rapidly through graded alcohols (95% to 100%), clear in xylene, and mount with a resinous medium[1].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Movat's stain - Wikipedia [en.wikipedia.org]
• 3. emsdiasum.com [emsdiasum.com]
• 4. ouhsc.edu [ouhsc.edu]
• 5. stainsfile.com [stainsfile.com]
• 6. Acid Red 73 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Preparation and Standardization of C.I. Acid Red 73, Disodium Salt Solutions for Dye Research

Abstract

This comprehensive guide provides a detailed methodology for the preparation, standardization, and storage of C.I. Acid Red 73, disodium salt solutions for use in diverse research applications. Emphasizing scientific integrity and experimental causality, this document outlines protocols for creating accurate and reproducible standardized solutions, a cornerstone for reliable dye-related research in fields ranging from materials science to drug development. The protocol includes step-by-step instructions for the preparation of stock and working solutions, a robust method for concentration determination using UV-Vis spectrophotometry, and best practices for solution storage to ensure long-term stability.

Introduction: The Criticality of Standardized Dye Solutions

C.I. Acid Red 73 (CAS No. 5413-75-2), a synthetically prepared sulfonated azo dye, is a versatile tool in various scientific disciplines.[1] Its utility in applications such as textile dyeing, and as a colorant in cosmetics and inks, stems from its vibrant red hue and solubility in aqueous media.[2] For researchers, the precision of experimental outcomes is inextricably linked to the accuracy of the concentration of the dye solutions employed. The preparation of standardized solutions—solutions of precisely known concentration—is therefore not a mere preliminary step, but a foundational element of rigorous scientific inquiry.

This application note addresses the need for a standardized approach to the preparation of C.I. Acid Red 73 solutions. By elucidating the principles behind each step, from the initial weighing of the dye to the final concentration verification, we aim to empower researchers to produce solutions of the highest quality and consistency.

Chemical Profile and Properties of C.I. Acid Red 73

A thorough understanding of the physicochemical properties of C.I. Acid Red 73 is paramount for its effective handling and use.

Property	Value	Source
Chemical Name	7-hydroxy-8-((4-(phenylazo)phenyl)azo)-1,3-naphthalenedisulfonic acid, disodium salt	[3][4]
C.I. Name	Acid Red 73	[2][3]
CAS Number	5413-75-2	[2][4]
Molecular Formula	C₂₂H₁₄N₄Na₂O₇S₂	[2][4]
Molecular Weight	556.48 g/mol
Appearance	Yellowish-red powder	[1][2]
Solubility	Soluble in water, forming a red solution.	[1][2]
Maximum Absorption Wavelength (λmax)	Approximately 508 nm	[5]

Health and Safety Precautions

As a precautionary measure, it is essential to handle C.I. Acid Red 73 with appropriate care. Always consult the latest Safety Data Sheet (SDS) before use.

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

• Inhalation: Avoid inhaling the dust. Work in a well-ventilated area or use a fume hood when handling the powder.

• Contact: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

• Ingestion: Do not ingest.

Experimental Protocols

Materials and Equipment

• C.I. Acid Red 73, disodium salt (analytical grade, assay ≥97.0%)

• Deionized (DI) water (Type I or II)

• Volumetric flasks (Class A)

• Analytical balance (readability ±0.1 mg)

• Pipettes (calibrated)

• Beakers and magnetic stir bars

• Magnetic stir plate

• UV-Vis spectrophotometer

• Quartz or polystyrene cuvettes

Workflow for Preparation of Standardized Solutions

The following diagram illustrates the overall workflow for preparing standardized C.I. Acid Red 73 solutions.

Caption: Workflow for C.I. Acid Red 73 solution preparation and standardization.

Protocol for Preparation of a 100 mg/L Primary Stock Solution

The primary stock solution serves as the basis for all subsequent working solutions. Accuracy in its preparation is therefore of utmost importance.

• Weighing the Dye: Accurately weigh approximately 10.3 mg of C.I. Acid Red 73 powder (purity ≥97.0%) using an analytical balance. The slight excess accounts for the purity being less than 100%. Record the exact weight.

• Dissolution: Transfer the weighed dye into a 100 mL beaker. Add approximately 50 mL of DI water and a magnetic stir bar.

• Stirring: Place the beaker on a magnetic stir plate and stir until the dye is completely dissolved. The resulting solution should be a clear red liquid with no visible particulates.

• Transfer and Dilution: Carefully transfer the solution to a 100 mL Class A volumetric flask. Rinse the beaker several times with small volumes of DI water, transferring the rinsate to the volumetric flask to ensure all the dye is transferred.

• Final Volume Adjustment: Add DI water to the volumetric flask until the bottom of the meniscus is level with the calibration mark.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Calculation of Actual Concentration: Calculate the precise concentration of the stock solution based on the actual weight of the dye and its purity.

  • Formula: Actual Concentration (mg/L) = (Weight of dye (mg) * Purity (%)) / 0.1 L

Protocol for Preparation of Working Standard Solutions

Working standard solutions are prepared by diluting the primary stock solution. This series of solutions will be used to generate a calibration curve.

• Dilution Series: Prepare a series of at least five working standards by diluting the primary stock solution. For example, to prepare 10 mL of a 10 mg/L solution from a 100 mg/L stock solution, you would pipette 1 mL of the stock solution into a 10 mL volumetric flask and dilute to the mark with DI water.

• Use of the Dilution Formula: The volume of stock solution required can be calculated using the formula: C₁V₁ = C₂V₂, where:

  • C₁ = Concentration of the stock solution

  • V₁ = Volume of the stock solution to be used

  • C₂ = Desired concentration of the working solution

  • V₂ = Final volume of the working solution

Standardization by UV-Vis Spectrophotometry

The Beer-Lambert law is the fundamental principle behind the spectrophotometric determination of concentration. It states that the absorbance of a solution is directly proportional to its concentration.

Determination of Maximum Absorption Wavelength (λmax)

• Instrument Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up according to the manufacturer's instructions.

• Blanking: Use DI water as a blank to zero the instrument.

• Spectral Scan: Scan one of the working standard solutions across a wavelength range of 400-600 nm to determine the wavelength of maximum absorbance (λmax). For C.I. Acid Red 73, this is expected to be around 508 nm.[5]

Generation of a Calibration Curve

• Absorbance Measurements: Measure the absorbance of each of the prepared working standard solutions at the determined λmax.

• Data Plotting: Plot a graph of absorbance (y-axis) versus concentration (x-axis).

• Linear Regression: Perform a linear regression analysis on the data points. The resulting equation of the line (y = mx + c) and the coefficient of determination (R²) should be recorded. A R² value > 0.99 indicates a good linear relationship.

Hypothetical Calibration Data

Concentration (mg/L)	Absorbance at λmax
2.0	0.152
4.0	0.305
6.0	0.458
8.0	0.610
10.0	0.763

Resulting Linear Regression:

• Equation: y = 0.0761x + 0.0008

• R²: 0.9999

Determination of Molar Absorptivity (ε)

The molar absorptivity (ε) is a constant that is characteristic of a substance at a specific wavelength. It can be determined from the slope of the calibration curve.

• Convert Concentration to Molarity: Convert the concentrations of the working standards from mg/L to mol/L using the molecular weight of C.I. Acid Red 73 (556.48 g/mol ).

• Plot Absorbance vs. Molarity: Plot a new graph of absorbance versus concentration in mol/L.

• Calculate Molar Absorptivity: The slope of this new line will be the molar absorptivity (ε) in L·mol⁻¹·cm⁻¹, assuming a path length of 1 cm.

Storage and Stability of Standardized Solutions

The stability of standardized solutions is crucial for their long-term use. Azo dyes can be susceptible to degradation, particularly when exposed to light and certain chemical conditions.

• Storage Conditions: Store stock and working solutions in amber glass bottles to protect them from light. Solutions should be stored in a refrigerator at 2-8°C.

• pH Considerations: The pH of the solution can influence the stability and absorbance spectrum of azo dyes. It is recommended to prepare solutions in a neutral pH environment unless the experimental design requires otherwise. Studies on the degradation of Acid Red 73 have often been conducted under specific pH conditions, highlighting the importance of this parameter.[6][7]

• Long-Term Use: For critical applications, it is advisable to prepare fresh working solutions from the stock solution daily. The concentration of the stock solution should be re-verified periodically, especially if it has been stored for an extended period.

Conclusion

The protocols detailed in this application note provide a robust framework for the preparation and standardization of C.I. Acid Red 73, disodium salt solutions. By adhering to these guidelines, researchers can ensure the accuracy and reproducibility of their experimental results. The emphasis on understanding the causality behind each step, from precise weighing and dilution to rigorous spectrophotometric analysis, empowers scientists to produce standardized solutions with confidence.

References

• Synergistic and efficient degradation of acid red 73 by UV/O3/PDS: Kinetic studies, free radical contributions and degradation pathways. (2023). Environmental Research. [Link]

• Degradation of acid red 73 wastewater by hydrodynamic cavitation combined with ozone and its mechanism. (2022). Environmental Research. [Link]

• Evaluation of kinetics and energy consumption of the electrochemical oxidation of Acid Red 73 in aqueous media. (n.d.). ResearchGate. [Link]

• Effective Degradation of C.I. Acid Red 73 by Advanced Fenton Process. (2009). Journal of Hazardous Materials. [Link]

• Degradation of acid red 73 wastewater by hydrodynamic cavitation combined with ozone and its mechanism. (n.d.). ResearchGate. [Link]

• Possible degradation pathway of acid red 73. (n.d.). ResearchGate. [Link]

• Study on Photocatalytic Degradation of Acid Red 73 by Fe3O4@TiO2 Exposed (001) Facets. (2022). MDPI. [Link]

• Acid Red 73. (n.d.). PubChem. [Link]

• The UV–Vis spectra of diazo Congo red dye at different initial pH values. (n.d.). ResearchGate. [Link]

• Three-Way Analysis-Based pH-UV-Vis Spectroscopy for Quantifying Allura Red in An Energy Drink and Determining Colorant's pKa. (2021). ResearchGate. [Link]

• Acid Red 73. (2012). World dye variety. [Link]

• Effective degradation of C.I. Acid Red 73 by advanced Fenton process. (2010). PubMed. [Link]

• Effect of initial pH on the adsorption of acid red 73 by rice wine lees. (n.d.). ResearchGate. [Link]

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• 2. worlddyevariety.com [worlddyevariety.com]
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• 4. medkoo.com [medkoo.com]
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• 6. researchgate.net [researchgate.net]
• 7. Degradation of acid red 73 wastewater by hydrodynamic cavitation combined with ozone and its mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols for In Vitro Toxicity Assessment of C.I. Acid Red 73

Prepared by: Senior Application Scientist

Introduction: Understanding the Toxicological Profile of C.I. Acid Red 73

C.I. Acid Red 73 (CAS No. 5413-75-2), also known as Brilliant Crocein, is a sulfonated diazo dye used in various industrial applications, including cosmetics, cleaning products, and as a biological stain.[1][2] Its chemical structure, characterized by azo bonds (-N=N-), is a key consideration for toxicological evaluation. The primary concern with azo dyes is their potential for metabolic reduction, either by liver enzymes or intestinal microflora, to form aromatic amines.[3][4] Some of these aromatic amines are known to be mutagenic and carcinogenic. Therefore, a robust in vitro toxicity assessment of C.I. Acid Red 73 is essential to characterize its potential hazards.

This guide provides a tiered approach to the in vitro toxicological evaluation of C.I. Acid Red 73, starting with foundational cytotoxicity assays to determine concentration ranges, followed by specific assays for genotoxicity and local tissue irritation. The protocols are grounded in internationally recognized standards, primarily the Organisation for Economic Co-operation and Development (OECD) Test Guidelines, to ensure data quality and regulatory acceptance.

Foundational Tier: Cytotoxicity Assessment

The initial step in any toxicological assessment is to determine the concentrations at which the test substance elicits cellular toxicity. This dose-finding is critical for establishing appropriate, non-lethal concentration ranges for more complex assays like genotoxicity. We will employ two common methods that measure different cytotoxicity endpoints: metabolic activity and membrane integrity.

Principle of Cytotoxicity Assays

• MTT Assay: This colorimetric assay measures the metabolic activity of cells.[5] Viable cells contain mitochondrial dehydrogenases that reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into an insoluble purple formazan product.[6] The amount of formazan produced is directly proportional to the number of viable cells.

• Lactate Dehydrogenase (LDH) Assay: This assay quantifies the activity of LDH, a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane.[7][8] The amount of LDH released is an indicator of cell lysis and membrane integrity loss.[7][9]

Workflow for Initial Cytotoxicity Screening

Caption: General experimental workflow for cytotoxicity assessment.

Protocol 2.2: MTT Cytotoxicity Assay

• Objective: To determine the concentration of C.I. Acid Red 73 that reduces cell viability by 50% (IC50).

• Materials:

  • Selected cell line (e.g., Balb/c 3T3, HaCaT keratinocytes)

  • Complete cell culture medium

  • C.I. Acid Red 73, disodium salt

  • 96-well flat-bottom plates

  • MTT solution (5 mg/mL in sterile PBS)[6]

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[5]

  • Plate reader (absorbance at 570 nm)

• Procedure:

  • Cell Plating: Seed cells into a 96-well plate at a density of 1 x 10⁴ to 5 x 10⁴ cells/well in 100 µL of medium. Incubate for 24 hours to allow for cell attachment.

  • Compound Preparation: Prepare a stock solution of C.I. Acid Red 73 in sterile, distilled water. Perform serial dilutions in culture medium to create a range of test concentrations (e.g., 0.1 to 1000 µg/mL).

  • Treatment: Remove the old medium from the cells and add 100 µL of the prepared test concentrations, vehicle control (water), and a positive control (e.g., Triton X-100). Include wells with medium only for a blank reading.

  • Incubation: Incubate the plate for 24 to 48 hours at 37°C in a humidified 5% CO₂ incubator.

  • MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours, until a purple precipitate is visible.[10]

  • Solubilization: Carefully aspirate the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix thoroughly by pipetting.[11]

  • Measurement: Read the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to determine the IC50 value. The OECD Guidance Document 129 can be used to help estimate starting doses for further in vivo testing if necessary.[12][13]

Protocol 2.3: LDH Cytotoxicity Assay

• Objective: To determine the IC50 based on membrane damage.

• Materials:

  • Same cell culture materials as the MTT assay.

  • Commercially available LDH Cytotoxicity Assay Kit (e.g., from Promega, Sigma-Aldrich, Abcam).[7][8][9]

  • Plate reader (absorbance at ~490 nm).

• Procedure:

  • Cell Plating and Treatment: Follow steps 1-4 from the MTT protocol in a parallel plate. It is crucial to set up controls:

    • Untreated Control: Spontaneous LDH release.

    • Positive Control (Maximum LDH Release): Treat cells with the lysis buffer provided in the kit 45 minutes before the assay endpoint.

    • Vehicle Control: Cells treated with the same vehicle (water) as the test article.

  • Sample Collection: After the incubation period, transfer a small aliquot (e.g., 10-50 µL) of the cell culture supernatant to a new 96-well plate.[9]

  • Assay Reaction: Add the LDH reaction mixture from the kit to each well according to the manufacturer's instructions.

  • Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.

  • Measurement: Measure the absorbance at the recommended wavelength (typically 490 nm).

  • Analysis: Calculate the percentage of cytotoxicity using the formula provided by the kit manufacturer, which normalizes the test article-induced LDH release to the spontaneous and maximum release controls.

Parameter	MTT Assay	LDH Assay
Principle	Measures mitochondrial dehydrogenase activity	Measures lactate dehydrogenase release
Endpoint	Cell viability, metabolic activity	Cell lysis, membrane integrity
Typical Incubation	24-72 hours	24-72 hours
Key Advantage	Reflects overall cell health	Directly measures irreversible cell death
Consideration	The red color of the dye may interfere. Proper background controls are essential.	Assay is performed on the supernatant, allowing cells to be used for other assays.

Second Tier: Genotoxicity Assessment

Given that C.I. Acid Red 73 is an azo dye, assessing its potential to cause genetic mutations is a critical safety endpoint. This typically involves a battery of tests, starting with a bacterial assay and followed by a mammalian cell assay.

Principle of Genotoxicity Assays

• Ames Test (Bacterial Reverse Mutation Assay): This test uses several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid (histidine or tryptophan, respectively).[14] The assay detects mutations that "reverse" the initial mutation, allowing the bacteria to grow on an amino acid-deficient medium. For azo dyes, metabolic activation is key. The standard rat liver S9 fraction may be insufficient; a modified protocol using flavin mononucleotide (FMN) and hamster liver S9 is recommended to facilitate the reductive cleavage of the azo bond.[15][16]

• In Vitro Micronucleus (MNvit) Test: This assay detects damage to chromosomes in mammalian cells.[17][18] Micronuclei are small, membrane-bound DNA fragments in the cytoplasm that originate from chromosome breaks (clastogenicity) or whole chromosomes that lag during cell division (aneugenicity).[19] The use of Cytochalasin B is common to block cytokinesis, resulting in binucleated cells where micronuclei are more easily identified and scored.[18][20]

Workflow for Genotoxicity Assessment

Caption: A parallel workflow for assessing genotoxic potential.

Protocol 3.2: Modified Ames Test for Azo Dyes (Based on OECD TG 471)

• Objective: To detect gene mutations induced by C.I. Acid Red 73 and its metabolites.

• Key Materials:

  • S. typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and/or E. coli WP2 strains.

  • Metabolic activation system: Hamster liver S9 fraction (uninduced or induced) and a cofactor mix.

  • Special Cofactor: Flavin mononucleotide (FMN).

  • Minimal glucose agar plates.

• Procedure:

  • Dose Range Finding: A preliminary toxicity test is performed to determine the concentration range of C.I. Acid Red 73 that is not overly toxic to the bacterial strains.

  • Assay Preparation: The "pre-incubation" method is recommended for azo dyes.[15][21] For each strain and concentration, prepare a tube containing:

    • Test chemical (dissolved in water).

    • Bacterial culture.

    • For metabolic activation: Hamster liver S9 mix with added FMN. For non-activation: A buffer solution.

  • Pre-incubation: Incubate the tubes at 37°C for 20-30 minutes with gentle shaking.[15] This step allows for the metabolic conversion of the dye.

  • Plating: After incubation, add molten top agar to each tube, vortex briefly, and pour the contents onto the surface of a minimal glucose agar plate.

  • Incubation: Incubate the plates at 37°C for 48-72 hours.

  • Scoring: Count the number of revertant colonies on each plate. A positive result is defined as a dose-related increase in revertant colonies that is at least double the spontaneous reversion rate of the negative control.[22]

Protocol 3.3: In Vitro Micronucleus Assay (Based on OECD TG 487)

• Objective: To detect chromosomal damage in mammalian cells.

• Key Materials:

  • Mammalian cell line (e.g., Chinese Hamster Ovary (CHO) cells, human peripheral blood lymphocytes).

  • Cytochalasin B (CytoB).

  • Metabolic activation system (S9).

  • Microscope slides, fixatives, and DNA-specific stain (e.g., Giemsa, DAPI).

• Procedure:

  • Treatment: Culture cells and treat them with at least three concentrations of C.I. Acid Red 73, selected based on the initial cytotoxicity data (aiming for the highest concentration to induce ~55±5% cytotoxicity).[19] Treatments should be run with and without S9 metabolic activation.

  • Cytochalasin B Addition: After an appropriate treatment duration (e.g., 3-6 hours with S9, or longer without), remove the test substance and add fresh medium containing CytoB. The incubation continues for a period equivalent to 1.5-2.0 normal cell cycle lengths to allow cells to divide and become binucleated.[23]

  • Cell Harvesting: Harvest the cells by trypsinization (for adherent cells) or centrifugation.

  • Slide Preparation: Subject cells to a hypotonic treatment, fix them, and drop the cell suspension onto clean microscope slides.

  • Staining: Stain the slides with a DNA-specific stain.

  • Scoring: Using a microscope, score at least 2000 binucleated cells per concentration for the presence of micronuclei.[18] A positive result is a significant, dose-dependent increase in the frequency of micronucleated cells.

Third Tier: Irritation Assessment

For a dye used in consumer products, evaluating its potential to cause skin and eye irritation is a regulatory requirement and a key safety parameter. Modern in vitro methods using 3D reconstructed human tissues have replaced traditional animal testing for these endpoints.

Protocol 4.1: Skin Irritation - Reconstructed Human Epidermis (RhE) Test (OECD TG 439)

• Principle: This assay uses a 3D human epidermis model (e.g., EpiDerm™, EpiSkin™) which mimics the barrier and biochemical properties of the human epidermis.[24][25] Irritant chemicals damage the cells of the tissue, leading to a decrease in cell viability, which is measured by the MTT assay.[26][27]

• Procedure Summary:

  • Pre-incubation: The 3D tissue constructs are pre-incubated in assay medium.

  • Topical Application: A defined volume/mass of C.I. Acid Red 73 (neat or in an appropriate vehicle) is applied directly to the surface of the tissue.

  • Exposure and Post-incubation: After a short exposure time (e.g., 60 minutes), the test chemical is washed off, and the tissues are incubated in fresh medium for approximately 42 hours.

  • Viability Assessment: Tissue viability is determined using the MTT assay. The tissue is incubated with MTT, and the resulting formazan is extracted and quantified.

  • Classification: If the mean tissue viability is reduced to ≤ 50% relative to the negative control, C.I. Acid Red 73 is classified as a skin irritant (UN GHS Category 2).[27]

Protocol 4.2: Eye Irritation - Fluorescein Leakage (FL) Test (OECD TG 460)

• Principle: This assay is suitable for water-soluble chemicals and assesses damage to tight junctions in a confluent monolayer of Madin-Darby Canine Kidney (MDCK) cells, which model the corneal epithelium.[28][29] Damage to the cell layer increases its permeability, allowing the sodium fluorescein dye to leak through.[28]

• Procedure Summary:

  • Cell Culture: MDCK cells are grown to confluence on semi-permeable inserts, creating a barrier.

  • Exposure: The test substance is applied to the apical side of the cell monolayer for a short duration (e.g., 1 minute).[30]

  • Fluorescein Application: The test substance is removed, and a sodium fluorescein solution is added to the apical side.

  • Measurement: After an incubation period, the amount of fluorescein that has leaked through the cell monolayer into the basal chamber is measured using a fluorometer.

  • Classification: The fluorescein leakage is calculated relative to negative and positive controls. A prediction model based on the concentration that causes 20% fluorescein leakage (FL20) is used. A substance with an FL20 value ≤ 100 mg/mL is predicted to be an ocular corrosive or severe irritant (UN GHS Category 1).[28]

Assay	OECD Guideline	Model System	Endpoint	Classification
Skin Irritation	TG 439[31]	Reconstructed Human Epidermis (RhE)	Cell Viability (MTT)	Identifies UN GHS Category 2 irritants
Eye Irritation	TG 460[32]	MDCK Cell Monolayer	Fluorescein Leakage	Identifies UN GHS Category 1 severe irritants/corrosives

References

• Test No. 460: Fluorescein Leakage Test Method for Identifying Ocular Corrosives and Severe Irritants. (2017). OECD Guidelines for the Testing of Chemicals, Section 4. [Link]

• OECD 439: In vitro skin irritation (EpiDerm™). IIVS. [Link]

• Understanding OECD TG 439: The In Vitro Skin Irritation Test (SIT). (2025). MB Research Labs. [Link]

• Skin irritation: OECD TG 439. SenzaGen. [Link]

• Mammalian Cell In Vitro Micronucleus Assay. Charles River Laboratories. [Link]

• OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method. (2013). OECD. [Link]

• Test No. 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method. (2025). OECD. [Link]

• Advice on skin and eye irritation testing helps reduce animal tests. (2016). ECHA. [Link]

• Test No. 460: Fluorescein Leakage Test Method for Identifying Ocular Corrosives and Severe Irritants. (2023). OECD. [Link]

• OECD Guideline for the Testing of Chemicals 460. (2012). NIH. [Link]

• Prival, M. J., & Mitchell, V. D. (1982). Analysis of a method for testing azo dyes for mutagenic activity in Salmonella typhimurium in the presence of flavin mononucleotide and hamster liver S9. Mutation Research/Genetic Toxicology, 97(2), 103-116. [Link]

• In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B. (2023). Nanotechnology Characterization Laboratory. [Link]

• Eye Irritation. PETA Science Consortium International e.V. [Link]

• In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B. (2023). National Cancer Institute. [Link]

• OECD Guidance Document 129: Using Cytotoxicity Tests to Estimate Starting Doses for Acute Oral Systemic Toxicity Tests. (2010). National Toxicology Program. [Link]

• LDH Cytotoxicity Assay Kit. MilliporeSigma. [Link]

• Guidance Document on Using Cytotoxicity Tests to Estimate Starting Doses for Acute Oral Systematic Toxicity Tests. (2010). OECD. [Link]

• LDH Cytotoxicity Assay Kit. OZ Biosciences. [Link]

• Ames Assay. Inotiv. [Link]

• Elliott, B. M., & Combes, R. D. (1981). Mutagenicity of azo dyes in the Salmonella/'activation test. Carcinogenesis, 2(11), 1031-1037. [Link]

• Analysis of a method for testing azo dyes for mutagenic activity in Salmonella typhimurium in the presence of flavin mononucleotide and hamster liver S9. (1982). ResearchGate. [Link]

• OECD Test Guideline 487. (2014). RE-Place. [Link]

• Comparative mutagenicity studies of AZO dyes and their reduction products in salmonella typhimurium. (1986). CDC Stacks. [Link]

• Fenech, M. (2000). The in vitro micronucleus technique. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 455(1-2), 81-95. [Link]

• Cell Viability Assays. (2013). NCBI Bookshelf. [Link]

• CytoSelect™ MTT Cell Proliferation Assay. Cell Biolabs. [Link]

• An Automated Method to Perform The In Vitro Micronucleus Assay. (2022). JoVE. [Link]

• Test No. 491: Short Time Exposure In Vitro Test Method for Identifying i) Chemicals Inducing Serious Eye Damage and ii) Chemicals Not Requiring Classification for Eye Irritation or Serious Eye Damage. (2025). OECD. [Link]

• Acid Red 73. PubChem. [Link]

• Hunger, K. (2005). Toxicology and toxicological testing of colorants. Review of Progress in Coloration and Related Topics, 35(1), 74-86. [Link]

• Updates to OECD in vitro and in chemico test guidelines. (2021). PETA Science Consortium International e.V. [Link]

• Acid Red 73, disodium salt. Wikidata. [Link]

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• 7. LDH Cytotoxicity Assay Kit Sigma-Aldrich [sigmaaldrich.com]
• 8. LDH Assay Kit. Cytotoxicity. LDH Release. (ab65393/K313) | Abcam [abcam.com]
• 9. LDH-Glo™ Cytotoxicity Assay | LDH Assay | LDH Release | J2380 | Promega [worldwide.promega.com]
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• 15. Analysis of a method for testing azo dyes for mutagenic activity in Salmonella typhimurium in the presence of flavin mononucleotide and hamster liver S9 - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 32. oecd.org [oecd.org]

Technical Notes & Optimization

Technical Support Center: Optimizing pH Conditions for C.I. Acid Red 73 Adsorption

Welcome to the Technical Support Center for dye remediation and adsorption kinetics. C.I. Acid Red 73 (AR73) is a recalcitrant, highly toxic anionic azo dye widely used in industrial applications. Achieving maximum adsorption efficiency requires precise physicochemical tuning. As a Senior Application Scientist, I have structured this guide to address the critical role of pH in modulating the electrostatic interactions between AR73 and various adsorbent surfaces, providing you with field-proven troubleshooting strategies and self-validating protocols.

Part 1: Mechanistic FAQs on pH Causality

Q1: Why does AR73 adsorption capacity consistently peak under acidic conditions (pH 3.0 – 5.0)? A: The causality lies in the electrostatic interactions at the solid-liquid interface. AR73 is an anionic dye containing sulfonate groups ( −SO3​Na ) that dissociate into negatively charged −SO3−​ ions in aqueous solutions[1]. When the solution is adjusted to an acidic pH (typically 3.0 to 5.0), the functional groups on the surface of biopolymer adsorbents—such as the amine groups ( −NH2​ ) in chitosan or hydroxyl groups in cellulosic biomass—become highly protonated, forming cations like −NH3+​ [2]. This protonation creates a strong electrostatic attraction between the cationic adsorbent surface and the anionic dye molecules, driving the removal rate to exceed 90%[2][3].

Q2: What happens to the adsorption kinetics and capacity if the pH exceeds 7.0? A: As the pH shifts toward alkaline conditions, the adsorbent surface undergoes deprotonation. The previously positively charged functional groups neutralize, and at higher pH levels, the surface may acquire a net negative charge due to the accumulation of hydroxide ( −OH− ) ions[2]. Because the AR73 molecules remain negatively charged, electrostatic repulsion occurs between the dye and the adsorbent. Research demonstrates that increasing the pH from 5.0 to 11.0 can cause the AR73 removal rate to plummet from ~92% to as low as 21.44%[2].

Mechanistic logic of pH-dependent electrostatic interactions in AR73 adsorption.

Part 2: Troubleshooting Guide for pH Optimization

Issue 1: Inconsistent Adsorption Capacities Across Replicate Batches

• Root Cause: Inadequate buffering or localized pH shifts during the addition of the adsorbent. Many agricultural waste adsorbents (e.g., rice wine lees, potato peels) or modified hydrogels inherently alter the solution's pH upon contact due to the leaching of soluble organic acids or basic functional groups[3][4].

• Solution: Measure and adjust the pH after adding the adsorbent to the dye solution, not just during the initial dye preparation. Allow the suspension to stir for 5 minutes before making final micro-adjustments with 0.1 M HCl or 0.1 M NaOH .

Issue 2: Adsorbent Agglomeration or Degradation at Extremely Low pH (< 2.0)

• Root Cause: While acidic conditions favor AR73 adsorption, extremely low pH environments can hydrolyze certain biopolymer adsorbents (like raw chitosan or untreated biomass). This leads to structural degradation, loss of porosity, and agglomeration, which paradoxically reduces the active surface area available for dye interaction[2].

• Solution: Maintain the optimal pH window of 3.0 – 5.0. If a highly acidic environment is strictly required for your specific matrix, you must chemically crosslink the adsorbent (e.g., using glutaraldehyde for chitosan) prior to the experiment to enhance its chemical stability against acid hydrolysis[2].

Part 3: Quantitative Data Summary

The following table synthesizes field data demonstrating the profound impact of pH on AR73 adsorption across different adsorbent materials.

Initial pH	Adsorbent Material	Initial AR73 Conc. (mg/L)	Equilibrium Time	Removal Rate (%)	Reference
3.0	Rice Wine Lees	10.0	20 min	96.51%	[3]
4.0	Potato Peel Powder	10.0	45 min	99.94%	[4]
5.0	MWCNTs/Chitosan Hydrogel	50.0	180 min	92.23%	[2]
7.0	Rice Wine Lees	10.0	180 min	84.50%	[3]
9.0	Rice Wine Lees	10.0	180 min	81.66%	[3]
11.0	MWCNTs/Chitosan Hydrogel	50.0	180 min	21.44%	[2]

Part 4: Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following batch adsorption protocol is designed as a self-validating system . It includes mandatory internal controls to prove that the observed dye depletion is solely due to adsorption, ruling out artifacts like photolytic degradation or precipitation.

Step-by-Step Methodology: pH-Dependent Batch Adsorption

• Stock Preparation: Dissolve accurately weighed C.I. Acid Red 73 powder in deionized water to create a 1000 mg/L stock solution. Wrap the volumetric flask in foil to prevent photodegradation.

• Working Solutions & pH Adjustment: Dilute the stock to your target initial concentration (e.g., 50 mg/L ). Aliquot 50 mL into a series of Erlenmeyer flasks. Adjust the pH of the solutions to 3.0, 5.0, 7.0, 9.0, and 11.0 using 0.1 M HCl or 0.1 M NaOH .

• Internal Controls (Validation Step):

  • Control A (Dye Blank): Prepare a flask with dye at pH 3.0 but no adsorbent . This validates that dye is not precipitating out of solution or adsorbing to the glassware.

  • Control B (Matrix Blank): Prepare a flask with deionized water at pH 3.0 and add adsorbent , but no dye. This validates that the adsorbent does not leach compounds that absorb at the same UV-Vis wavelength as AR73.

• Adsorbent Dosing: Add a precise mass of your selected adsorbent (e.g., 70 mg ) to the test flasks and Control B.

• Equilibration: Seal the flasks and place them in a thermostatic shaker incubator at 298 K and 150 rpm . Allow the system to agitate for 180 minutes to ensure pseudo-second-order kinetic equilibrium is reached[2][3].

• Phase Separation: Extract 5 mL aliquots from each flask. Centrifuge the samples at 8000 rpm for 10 minutes to separate the exhausted adsorbent from the supernatant.

• Quantification: Measure the residual AR73 concentration in the supernatant using a UV-Vis spectrophotometer at its maximum absorption wavelength ( λmax​≈509 nm ).

• Data Calculation: Calculate the equilibrium adsorption capacity ( qe​ ) using the mass balance equation: qe​=m(C0​−Ce​)V​ , where C0​ and Ce​ are initial and equilibrium dye concentrations, V is volume, and m is adsorbent mass.

Step-by-step experimental workflow for pH optimization in AR73 batch adsorption.

References

• Carbon nanotube/Chitosan hydrogel for adsorption of acid red 73 in aqueous and soil environments Source: National Center for Biotechnology Information (nih.gov) URL:[Link]

• Adsorption of Azo Dye Acid Red 73 onto Rice Wine Lees Source: Semantic Scholar URL:[Link]

• Equilibrium Studies for Acid Dye Adsorption onto Chitosan Source: Langmuir (ACS Publications) URL:[Link]

• Bio-waste to Environmental Purifier: Application of Potato Peel for Acid Red 73 Adsorption from Leather Dyeing Effluent Source: ResearchGate URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Carbon nanotube/Chitosan hydrogel for adsorption of acid red 73 in aqueous and soil environments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]

troubleshooting incomplete degradation of C.I. Acid Red 73, disodium salt in Fenton reactions

Knowledge Base Article: Troubleshooting Incomplete Degradation of C.I. Acid Red 73 in Fenton Reactions

Target Audience: Researchers, Application Scientists, and Environmental Engineers. System: Homogeneous and Heterogeneous Fenton Oxidation (Fe²⁺/H₂O₂). Target Analyte: C.I. Acid Red 73 (AR 73), disodium salt (Diazo dye).

Executive Summary & Mechanistic Overview

C.I. Acid Red 73 (AR 73) is a recalcitrant diazo dye characterized by its complex aromatic structure and dual azo bonds (-N=N-). While the Fenton reaction (Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻) is highly effective at cleaving these chromophoric azo bonds, researchers frequently encounter "stalled" reactions where decolorization plateaus or Total Organic Carbon (TOC) remains high[1].

Incomplete degradation is rarely a failure of the •OH radical's reactivity; rather, it is a failure of the catalytic cycle's maintenance . The hydroxyl radical is non-selective. If the reaction environment is not strictly controlled, competing kinetic pathways—such as radical scavenging, iron precipitation, or intermediate chelation—will outcompete the dye degradation pathway[2].

Mechanistic pathway of AR 73 Fenton degradation and competing radical scavenging reactions.

Frequently Asked Questions (Troubleshooting Guide)

Q1: My AR 73 solution rapidly decolorizes for the first 10 minutes, but then the reaction completely stalls at ~60% degradation. Why? A: This is the classic signature of pH drift and iron precipitation . The Fenton reaction generates OH⁻ ions, which naturally raises the pH of the unbuffered solution over time. If the pH exceeds 4.0, soluble Fe²⁺ and Fe³⁺ rapidly precipitate as amorphous ferric hydroxide (Fe(OH)₃) sludge[3]. This physically removes the catalyst from the aqueous phase, halting the generation of •OH radicals. Solution: Do not just set the initial pH; monitor and continuously adjust the pH to maintain a strict window of 2.8–3.0 throughout the reaction[4].

Q2: To force the reaction to completion, I doubled the H₂O₂ concentration. However, the degradation efficiency actually decreased. What is the causality here? A: You have induced the scavenging effect . While H₂O₂ is the source of hydroxyl radicals, it is also a potent •OH scavenger when present in excess. The reaction (H₂O₂ + •OH → HO₂• + H₂O) consumes the highly reactive hydroxyl radical (E° = 2.8V) and replaces it with a hydroperoxyl radical (HO₂•), which has a significantly lower oxidation potential (E° = 1.7V) and cannot effectively cleave the aromatic rings of AR 73[3]. Solution: Optimize the Fe²⁺:H₂O₂ molar ratio. Empirical data suggests an optimal ratio for diazo dyes typically falls between 1:5 and 1:10, depending on the initial dye concentration.

Q3: The solution is completely clear (100% decolorization), but my Total Organic Carbon (TOC) analysis shows only 30% mineralization. Why is the dye not fully degrading? A: Decolorization only indicates the cleavage of the -N=N- azo bonds, which requires relatively low activation energy. However, AR 73 breaks down into recalcitrant intermediates, specifically naphthalene sulfonates and smaller aliphatic carboxylic acids (e.g., oxalic acid, acetic acid)[5]. These carboxylic acids are notorious for chelating iron, forming stable Fe(III)-oxalate complexes that resist further H₂O₂ activation. Solution: Transition to an Advanced Oxidation Process (AOP) . Introducing UV irradiation (Photo-Fenton) forces the photoreduction of these Fe(III)-carboxylate complexes back into active Fe²⁺, regenerating the catalyst and driving complete mineralization[6]. Alternatively, utilizing Nanoscale Zero-Valent Iron (NZVI) provides a continuous, slow-release source of Fe²⁺ that prevents intermediate stalling[7].

Q4: Does the sample matrix affect the degradation? I am using real textile wastewater instead of DI water. A: Yes, profoundly. Real wastewater contains high concentrations of inorganic anions (Cl⁻, CO₃²⁻, HCO₃⁻, SO₄²⁻). Carbonates and chlorides are aggressive •OH scavengers, forming inorganic radical species (e.g., Cl•, CO₃•⁻) that are virtually unreactive toward AR 73. Solution: If high chloride/carbonate levels are present, you must either pre-treat the water (e.g., via coagulation) or significantly increase the baseline dosing of Fenton reagents to overcome the scavenging sink.

Quantitative Diagnostic Matrix

Use the following table to benchmark your experimental parameters against validated optimal conditions for AR 73 degradation.

Parameter	Sub-optimal Condition	Optimal Target	Mechanistic Consequence of Deviation
System pH	< 2.0 or > 4.0	2.8 – 3.0	< 2.0: High [H⁺] scavenges •OH and inhibits H₂O₂ decomposition. > 4.0: Catalyst precipitates as Fe(OH)₃ sludge[3].
H₂O₂ : Fe²⁺ Ratio	> 20:1 or < 2:1	~ 5:1 to 10:1	Excess H₂O₂: Scavenges •OH to form weak HO₂•. Excess Fe²⁺: Scavenges •OH to form Fe³⁺.
Temperature	< 15 °C	25 – 35 °C	< 15 °C: High activation energy barrier (31.98 kJ/mol) prevents rapid cleavage[1]. > 50 °C: H₂O₂ auto-decomposes into O₂ + H₂O.
Mixing Rate	< 100 rpm	> 250 rpm	Inadequate mixing leads to localized reagent pooling, causing localized scavenging and poor mass transfer.

Self-Validating Experimental Protocol: AR 73 Fenton Assay

To accurately troubleshoot your system, you must run a self-validating assay. This protocol incorporates strict quenching steps to prevent post-sampling degradation, ensuring your kinetic data is trustworthy.

Reagents Required:

• C.I. Acid Red 73 stock solution (200 mg/L)

• FeSO₄·7H₂O (Catalyst source)

• H₂O₂ (30% w/w, Oxidant)

• 0.1 M H₂SO₄ and 0.1 M NaOH (pH adjustment)

• Catalase enzyme or 0.1 M Sodium Thiosulfate (Na₂S₂O₃) (Quenching agent)

Step-by-Step Methodology:

• Baseline Preparation: Transfer 500 mL of the 200 mg/L AR 73 stock solution into a 1 L jacketed glass reactor. Maintain temperature at 25 °C using a circulating water bath. Set magnetic stirring to 300 rpm.

• pH Calibration: Adjust the initial pH to exactly 3.0 using 0.1 M H₂SO₄. Crucial: Insert a continuous pH probe into the reactor.

• Catalyst Addition: Add the predetermined dose of FeSO₄·7H₂O (e.g., 1.0 mM). Allow 5 minutes for complete dissolution and complexation.

• Reaction Initiation: Rapidly inject the calculated dose of H₂O₂ (e.g., 5.0 mM) to initiate the Fenton reaction. Start the timer immediately.

• Time-Course Sampling & Quenching (The Self-Validating Step): At intervals of 2, 5, 10, 20, 30, and 60 minutes, withdraw a 5 mL aliquot. Immediately inject the aliquot into a vial containing 0.1 mL of 0.1 M Sodium Thiosulfate (or raise pH > 10 with NaOH).

  • Causality: Thiosulfate instantly reduces residual H₂O₂, and high pH precipitates iron. This definitively stops the generation of •OH radicals, ensuring the degradation measured in the spectrophotometer reflects the exact state of the reactor at the time of sampling.

• Control Assays (Mandatory):

  • Control A (H₂O₂ only): Dye + H₂O₂ (No Fe²⁺) — Proves H₂O₂ alone cannot cleave the azo bond.

  • Control B (Fe²⁺ only): Dye + Fe²⁺ (No H₂O₂) — Accounts for any physical adsorption of the dye onto trace iron precipitates.

• Analysis: Centrifuge the quenched samples at 5000 rpm for 5 minutes to remove any precipitated iron. Analyze the supernatant via UV-Vis spectrophotometry at λ_max = 509 nm (azo bond cleavage) and via a TOC analyzer (mineralization).

Diagnostic Workflow for Process Optimization

Step-by-step diagnostic workflow for resolving incomplete AR 73 degradation.

References

• Fu, F., Wang, Q., & Tang, B. (2010). Effective degradation of C.I. Acid Red 73 by advanced Fenton process. Journal of Hazardous Materials.[Link]

• Wang, C., et al. (2020). Enhanced degradation of Acid Red 73 by using cellulose-based hydrogel coated Fe3O4 nanocomposite as a Fenton-like catalyst. International Journal of Biological Macromolecules.[Link]

• Shoukat, A., & Ali, S. (2011). Optimization of Fenton's Process for the Decolourization of Azo Dyes. Asian Journal of Chemistry.[Link]

• Wakrim, A., et al. (2022). Treatment and Degradation of Azo Dye Waste Industry by Electro-Fenton Process. Physical Chemistry Research.[Link]

• Chen, X., et al. (2022). Possible degradation pathway of acid red 73. ResearchGate.[Link]

• Lin, S. H., & Peng, C. F. (2005). Degradation of azo dyes using low iron concentration of Fenton and Fenton-like system. PubMed.[Link]

• Zhang, Y., et al. (2012). Removal of a Di-Azo Dye Acid Red 73 Synthetic Wastewater by Advanced Fenton Process Based on Nanoscale Zero-Valent Iron. Scientific.Net.[Link]

Sources

• 1. Effective degradation of C.I. Acid Red 73 by advanced Fenton process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enhanced degradation of Acid Red 73 by using cellulose-based hydrogel coated Fe3O4 nanocomposite as a Fenton-like catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. asianpubs.org [asianpubs.org]
• 4. Degradation of azo dyes using low iron concentration of Fenton and Fenton-like system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. physchemres.org [physchemres.org]
• 6. researchgate.net [researchgate.net]
• 7. Removal of a Di-Azo Dye Acid Red 73 Synthetic Wastewater by Advanced Fenton Process Based on Nanoscale Zero-Valent Iron | Scientific.Net [scientific.net]

preventing precipitation in highly concentrated C.I. Acid Red 73, disodium salt solutions

Welcome to the Technical Support Center for C.I. Acid Red 73 (also known as Crocein Scarlet 3B or Brilliant Crocein MOO). Acid Red 73 is a synthetic, water-soluble bis-azo dye widely utilized in biological staining, textile dyeing, and materials science[1].

Because Acid Red 73 is formulated as a disodium salt of a naphthalenedisulfonic acid derivative[2], its solubility is highly dependent on the physicochemical properties of the solvent. In highly concentrated solutions, researchers frequently encounter spontaneous precipitation. This guide explores the mechanistic causes of this phenomenon and provides actionable, field-proven protocols to ensure long-term solution stability.

Part 1: Diagnostic Workflow for Dye Precipitation

Before altering your formulation, use the following decision tree to identify the root cause of the precipitation in your Acid Red 73 stock.

Fig 1: Diagnostic decision tree for troubleshooting Acid Red 73 precipitation.

Part 2: Troubleshooting FAQs (Mechanisms & Causality)

Q1: Why does my highly concentrated Acid Red 73 stock precipitate when stored at 4°C? Answer: Acid Red 73 is a large, complex bis-azo molecule[1]. Its solubility is thermodynamically dependent on temperature. At lower temperatures (e.g., standard 4°C refrigeration), the kinetic energy of the solvent decreases, reducing its capacity to maintain the dye molecules in a hydrated state. This leads to supersaturation, causing the dye to spontaneously crystallize and fall out of solution[3]. Solution: Store highly concentrated stock solutions at room temperature (20-25°C). If precipitation occurs, gently warm the solution to 40-50°C while stirring to redissolve the aggregates[3].

Q2: I prepared the dye in standard PBS (Phosphate-Buffered Saline), and it crashed out immediately. What happened? Answer: This is a textbook example of the Common Ion Effect [4]. Acid Red 73 is synthesized as a disodium salt ( C22​H14​N4​Na2​O7​S2​ )[2]. When introduced to a buffer with a high concentration of sodium ions (like PBS, which contains ~137 mM NaCl), the excess Na+ shifts the dissolution equilibrium to the left. This "salting out" effect forces the dye anions to associate with the sodium cations, forming an insoluble precipitate[3]. Solution: Always prepare primary stock solutions in high-purity deionized (DI) water. If a buffered environment is required for your downstream assay, dilute the aqueous stock into the buffer immediately before use, keeping the final salt concentration as low as possible.

Q3: Does the pH of my solvent affect the stability of the dye? Answer: Yes, critically. The water solubility of Acid Red 73 relies entirely on its two sulfonate groups ( −SO3−​ )[1]. These groups carry a negative charge that interacts favorably with polar water molecules. If the pH of the solution drops too low (typically < 3.0), these groups become protonated ( −SO3​H ), neutralizing the molecule's charge. Without this ionic character, the hydrophobic aromatic rings dominate, and the dye precipitates[5]. Solution: Maintain the solution pH between 4.5 and 7.0. If acidification is necessary for a specific staining protocol, add the acid (e.g., glacial acetic acid) only to the working dilution, never to the highly concentrated stock[6].

Q4: Can I use tap water or standard laboratory-grade water for large-scale preparations? Answer: No. Tap water and lower-grade laboratory water often contain divalent cations like Calcium ( Ca2+ ) and Magnesium ( Mg2+ ) (hard water). These metal ions act as sequestering agents, binding to the sulfonate groups of the dye to form highly insoluble metal-dye complexes[6]. Solution: Strictly use soft, deionized (DI), or distilled water for all Acid Red 73 preparations[6].

Part 3: Standard Operating Procedure (SOP)

Preparation of Stable, High-Concentration Acid Red 73 Solutions

To formulate a concentrated stock solution of Acid Red 73 that resists aggregation and precipitation over time, follow this self-validating protocol:

• Solvent Selection: Measure the required volume of high-purity Deionized (DI) water. Do not use saline buffers or hard water to avoid the common ion effect and metal-complexation[6].

• Thermal Preparation: Pre-warm the DI water to 40°C - 50°C using a temperature-controlled magnetic stirrer. This increases the kinetic energy of the solvent, facilitating rapid and complete dissolution without thermally degrading the azo bonds[3].

• Gradual Addition: While maintaining moderate stirring (avoiding excessive vortexing which can introduce air and promote oxidation), slowly add the Acid Red 73 powder to the vortex center.

• pH Verification: Once dissolved, verify the pH using a calibrated meter. Ensure the pH is stable between 4.5 and 7.0[5]. Adjust with dilute NaOH if the solution is overly acidic.

• Filtration (Critical Step): Allow the solution to cool to room temperature. Pass the solution through a 0.22 µm or 0.45 µm PTFE or Nylon syringe filter. This step removes undissolved micro-particles and impurities that act as nucleation sites for future precipitation[3].

• Storage: Store the filtered solution in an airtight, light-protected amber bottle at room temperature. Do not refrigerate [3].

Part 4: Quantitative Physicochemical Parameters

The following table summarizes the critical parameters that govern the solubility and stability of Acid Red 73 in solution.

Parameter	Optimal Condition	Precipitation Risk Factor	Mechanistic Consequence
Temperature	20°C - 50°C	< 15°C	Reduced kinetic energy leads to supersaturation and spontaneous crystallization.
Solvent	DI Water / Ethanol	Acetone / Non-polar organics	Dye is entirely insoluble in acetone[1]; addition causes immediate crashing.
Salt Concentration	< 50 mM Na+	> 150 mM Na+ (e.g., PBS)	Common ion effect forces the disodium salt out of solution[4].
pH	4.5 - 7.0	< 3.0	Protonation of sulfonate groups neutralizes the dye's charge, reducing polarity[5].
Water Quality	Deionized / Distilled	Tap Water (Hard Water)	Ca2+ / Mg2+ ions form insoluble coordinate complexes with the dye[6].

References

• Acid Dyes | 5 Standard Preparation Procedures - VieTextile. VieTextile. Available at: [Link]

• How to prevent dye precipitation in a Sample Dyeing Machine? - Blog. China Dyeing Machines. Available at:[Link]

• Glossary | Biological Stain Commission. Biological Stain Commission. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Acid Red 73 CAS#: 5413-75-2 [m.chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. biologicalstaincommission.org [biologicalstaincommission.org]
• 5. chinadyeingmachines.com [chinadyeingmachines.com]
• 6. vietextile.com [vietextile.com]

Technical Support Center: Overcoming Matrix Interference in C.I. Acid Red 73 Spectrophotometry

Welcome to the Application Support Center. As drug development and environmental monitoring increasingly rely on precise quantification of complex formulations, analyzing synthetic bis-azo dyes like C.I. Acid Red 73 (AR73) presents unique challenges. This guide provides field-proven, mechanistically grounded troubleshooting strategies for resolving matrix interferences during UV-Vis spectrophotometry.

Section 1: Core Principles & Diagnostics

Q1: Why does the absorbance of C.I. Acid Red 73 fluctuate wildly when analyzed in complex biological or wastewater matrices?

A1: C.I. Acid Red 73 (also known as Brilliant Crocein MOO) features two azo groups (-N=N-) and polar sulfonic acid groups (-SO₃H), yielding a characteristic maximum absorption wavelength (λmax) at approximately 508–510 nm according to spectral data[1]. Fluctuations in complex matrices occur due to two distinct phenomena:

• Multiplicative Interference (Matrix Effect): Matrix components (e.g., high salt concentrations, surfactants, or varying pH) alter the dye's molar absorptivity (ε) or the solvent's refractive index. This causes a proportional error where the calibration curve slope changes.

• Additive Interference: Co-eluting compounds, overlapping chromophores (like other dyes or proteins), or macromolecular turbidity create a baseline shift. This adds a constant error to the absorbance reading, regardless of AR73 concentration as noted in multivariate spectral studies[2].

Section 2: Troubleshooting Specific Interferences

Q2: My sample matrix suppresses the dye's signal proportionally. How can I mathematically correct this without losing analyte through extraction?

A2: When facing multiplicative matrix effects, external calibration curves fail because the standards do not experience the same matrix-induced suppression as the unknown. The solution is the Method of Standard Addition (MOSA) which minimizes matrix bias[3]. By spiking the standard directly into the unknown matrix, the calibration environment becomes identical to the sample environment.

Protocol: Method of Standard Addition (MOSA)

Causality & Self-Validation: This method assumes the matrix effect is linear. You validate this system by checking the linearity (R² > 0.995) of the resulting curve. A non-linear curve indicates matrix saturation, requiring sample dilution before proceeding.

• Aliquot: Transfer equal volumes (e.g., 5.0 mL) of the unknown AR73 sample into five separate 25 mL volumetric flasks.

• Spike: Add increasing, known volumes of a high-concentration AR73 standard (e.g., 0, 1, 2, 3, and 4 mL of a 100 mg/L stock) to the flasks.

• Dilute: Bring all flasks to the 25 mL mark with the same solvent (e.g., deionized water adjusted to pH 5.0, which stabilizes the dye[4]).

• Measure: Record the absorbance at λmax ≈ 508 nm for all five solutions.

• Calculate: Plot Absorbance (y-axis) vs. Added Concentration (x-axis). Extrapolate the linear regression line to the x-intercept. The absolute value of the x-intercept represents the concentration of AR73 in the diluted unknown.

Q3: What if my matrix contains another compound that absorbs heavily at 510 nm, causing a massive baseline shift?

A3: MOSA cannot correct for additive background errors. If another chromophore overlaps with AR73, you must use Ratio Derivative Spectrophotometry . Causality: Taking the first derivative (dA/dλ) of an absorption spectrum eliminates constant background shifts (since the derivative of a constant is zero). By dividing the sample spectrum by the spectrum of the interfering compound before derivation, you isolate the signal purely attributable to AR73 resolving additive errors[2].

Protocol: Ratio Derivative Spectrophotometry

• Scan: Record the zero-order UV-Vis spectra of the unknown sample, a pure AR73 standard, and a pure standard of the known interferent from 400 nm to 600 nm.

• Ratio Calculation: Divide the absorption spectrum of the unknown sample by the spectrum of the pure interferent to generate a ratio spectrum.

• Derivation: Use your spectrophotometer's software to calculate the first derivative of the ratio spectrum (ΔA/Δλ).

• Quantification: Measure the analytical signal at a wavelength where the derivative amplitude is independent of the interferent concentration (often a zero-crossing point). Compare this amplitude against a calibration curve of derived standard spectra.

Q4: Mathematical corrections are failing because my sample is highly turbid (e.g., cosmetic emulsions or cell lysates). How do I physically isolate the dye?

A4: When Rayleigh scattering from particulates or macromolecular crowding overwhelms the detector, physical separation is mandatory. Solid-Phase Extraction (SPE) leverages the anionic nature of AR73's sulfonic acid groups for selective isolation from complex matrices[5].

Protocol: Solid-Phase Extraction (SPE) for AR73

Self-Validation: Before processing unknowns, run a blank matrix spiked with a known concentration of AR73. Absolute recovery must exceed 85% to validate the elution efficiency.

• Conditioning: Pass 5 mL of methanol followed by 5 mL of acidified water (0.1% TFA, pH ~3) through a Weak Anion Exchange (WAX) SPE cartridge.

• Loading: Load the turbid sample. At low pH, the dye's hydrophobic backbone and ionized sulfonate groups bind strongly to the sorbent.

• Washing: Pass 5 mL of 5% methanol in water to wash away neutral and cationic interferences, as well as unbound particulates.

• Elution: Elute AR73 using 5 mL of 5% ammonium hydroxide in methanol. The basic pH neutralizes the sorbent's positive charges, releasing the anionic dye.

• Reconstitution: Evaporate the eluate under a gentle nitrogen stream and reconstitute in pure deionized water for interference-free UV-Vis measurement at 508 nm.

Section 3: Quantitative Data & Method Comparison

To assist in selecting the optimal troubleshooting path, consult the comparative matrix below:

Interference Resolution Strategy	Target Interference Type	Sample Volume Required	Throughput	Impact on Limit of Detection (LOD)
Direct UV-Vis (Blank Subtraction)	Minor background noise	Low (1-2 mL)	High	Minimal
Standard Addition (MOSA)	Multiplicative (Signal suppression)	High (>25 mL)	Low	Slight increase (due to dilution)
Derivative Spectrophotometry	Additive (Spectral overlap)	Low (1-2 mL)	Medium	Moderate increase (S/N ratio drops)
Solid-Phase Extraction (SPE)	Turbidity, Macromolecules	Variable (1-100 mL)	Low	Significant decrease (pre-concentration)

Section 4: Visualizing the Analytical Workflow

Decision tree for selecting the optimal matrix interference resolution strategy for Acid Red 73.

References

• Hajian, R., et al. "Combination of Ratio Derivative Spectrophotometry with Simultaneous Standard Additions Method for Determination of Sulfamethoxazole and Trimethoprim". Asian Journal of Chemistry. [Link]

• Wikipedia Contributors. "Standard addition". Wikipedia, The Free Encyclopedia. [Link]

• Semantic Scholar. "Adsorption of Azo Dye Acid Red 73 onto Rice Wine Lees". Advances in Materials Science and Engineering. [Link]

• MFA Cameo. "CI 27290, Brilliant crocein, Acid Red 73, LC". Museum of Fine Arts Boston. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. asianpubs.org [asianpubs.org]
• 3. Standard addition - Wikipedia [en.wikipedia.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. cameo.mfa.org [cameo.mfa.org]

resolving baseline drift in HPLC analysis of C.I. Acid Red 73, disodium salt

Welcome to the Technical Support Center for High-Performance Liquid Chromatography (HPLC). This guide is specifically engineered for researchers and drug development professionals dealing with the chromatographic complexities of highly polar dyes.

Introduction: The Challenge of C.I. Acid Red 73

As a Senior Application Scientist, I frequently encounter analytical challenges with disulfonated azo dyes like C.I. Acid Red 73, disodium salt (also known as Crocein Scarlet 3B). Because of its two sulfonate groups, this molecule is permanently ionized and highly polar[1]. Achieving adequate retention on standard reversed-phase (RP) columns requires complex mobile phases—such as ion-pairing reagents (IPRs) or specialized mixed-mode stationary phases[1].

When these complex buffers are combined with gradient elution to resolve impurities, they create the perfect storm for severe baseline drift. Baseline drift obscures low-intensity peaks, compromises integration accuracy, and degrades assay reproducibility. This guide provides a self-validating framework to diagnose, troubleshoot, and permanently resolve baseline instability in your workflows.

Part 1: Diagnostic Workflow & Logic

Before adjusting method parameters, you must definitively isolate the physical source of the drift. The following logical decision tree dictates our troubleshooting protocol.

Logical decision tree for diagnosing HPLC baseline drift sources.

Step-by-Step Diagnostic Methodology

• The Zero-Flow Test: Stop the HPLC pump. If the baseline continues to drift, the issue is independent of the chromatography. The causality here points to detector lamp degradation, a dirty flow cell, or affecting the detector electronics[2].

• The Capillary Bypass Test: If the drift stops at zero flow, restart the pump but replace the analytical column with a zero-dead-volume backpressure capillary[2]. Run your exact gradient method.

  • If the baseline stabilizes: The drift is caused by the column. This is typically due to the slow elution of highly retained matrix components from previous injections, or the continuous bleeding of ion-pairing reagents from the stationary phase[3].

  • If the baseline still drifts: The issue is rooted in the mobile phase delivery system. This indicates a refractive index mismatch between your aqueous and organic solvents, inadequate degassing, or a failing pump proportioning valve[2],[4].

Part 2: Technical FAQs for Acid Red 73 Analysis

Q1: Why does my baseline drift upward significantly during a gradient run when monitoring Acid Red 73 impurities at 215 nm, but remains perfectly flat at 510 nm? A: This is a classic mobile phase absorbance mismatch. Acid Red 73 is typically quantified at its visible absorbance maximum (~510 nm), where organic solvents like methanol and acetonitrile are completely transparent. However, when monitoring at low UV wavelengths (e.g., 215 nm) for colorless impurities, the intrinsic UV absorbance of the solvents becomes critical.. As the gradient increases the proportion of methanol, the background absorbance naturally rises, causing an upward drift[5]. Solution: Switch your organic modifier from methanol to HPLC-grade acetonitrile, which has a much lower UV cutoff (190 nm). Alternatively, you can by adding a UV-absorbing modifier to the aqueous phase to match the two channels[6],[7].

Q2: I am using an ion-pairing reagent (e.g., Triethylammonium acetate, TEAA) to retain the disulfonated Acid Red 73. Why is my baseline wavy and unstable? A: Disulfonated azo dyes require ion-pairing reagents (IPRs) to increase lipophilicity for RP-HPLC. However, bulky IPRs dynamically partition between the mobile phase and the C18 stationary phase. A wavy baseline indicates that the column has not reached thermodynamic equilibrium, or that the pump is struggling to mix the viscous buffer with the organic phase consistently[4]. Solution: First, ensure you equilibrate the column with at least 20 to 50 column volumes of the IPR-containing mobile phase. Second, between the gradient pump and the injector to dampen mixing inconsistencies[6],[7]. Note that if you are coupling this to a Mass Spectrometer, high concentrations of IPRs will suppress the ionization of sulfonated azo dyes; keep ammonium acetate or volatile IPR concentrations strictly below 0.01 M (preferably ~0.001 M) to maintain sensitivity[8].

Q3: How do environmental temperature fluctuations affect the baseline in this specific assay? A: The refractive index (RI) and UV absorbance of complex buffer mixtures are highly temperature-dependent. Because the mobile phase passes through pump heads and tubing before reaching the detector, [3]. If your solvent bottles or tubing are exposed to drafts from HVAC vents, the eluent entering the flow cell will have a fluctuating temperature, manifesting as cyclical baseline drift[3],[7]. Solution: Utilize a column oven to precisely control the separation temperature, and ensure your detector flow cell is actively temperature-controlled. Additionally, place mobile phase bottles in a temperature-controlled bath or shield them from direct airflow[3].

Part 3: Quantitative Data Presentation

To optimize your method for Acid Red 73, selecting the correct mobile phase additive is critical. The table below summarizes the causality between additive choice and baseline stability.

Mobile Phase Additive	Mechanism of Action for Acid Red 73	Baseline Stability (UV <250 nm)	Equilibration Time	MS Compatibility
0.1% Phosphoric Acid	pH control; suppresses silanol ionization[1].	Excellent (Flat baseline)	Fast (<10 CV)	No (Non-volatile)
0.1% Formic Acid	pH control for MS compatibility[1].	Good (Slight drift in gradient)	Fast (<10 CV)	Yes (Highly volatile)
10 mM TEAA (pH 6.5)	Cationic ion-pairing for disulfonated dyes.	Moderate (Requires static mixer)	Slow (30-50 CV)	Yes (Causes some suppression)
5 mM TBAB	Strong ion-pairing; maximum retention.	Poor (High UV background noise)	Very Slow (>50 CV)	No (Non-volatile)

Part 4: Self-Validating Experimental Protocol

To ensure a stable baseline before committing precious samples, implement this self-validating system setup protocol.

Step-by-Step Methodology:

• Solvent Preparation & Degassing: Prepare fresh mobile phases daily. Use HPLC-grade water and acetonitrile. If using buffers, filter through a 0.22 µm nylon membrane. Inline degassers are mandatory; to prevent micro-bubbles from forming during gradient mixing, which causes upward baseline drift[6],[7].

• System Passivation: Flush the entire system (without the column) with 50% Isopropanol / 50% Water for 15 minutes to remove trapped air and organic contaminants from the check valves and proportioning valves[9].

• Equilibration: Install the column (e.g., a mixed-mode or standard C18 depending on your strategy)[1]. Equilibrate with the starting mobile phase composition for at least 20 column volumes. Monitor the baseline during this phase; do not proceed until the drift is less than 1 mAU/min.

• The "Blank Gradient" Validation: (inject a blank solvent matching the initial mobile phase)[7].

  • Validation Check: Analyze the resulting chromatogram. If the baseline drift exceeds 5 mAU across the entire run, you must adjust the absorbance of your aqueous phase or check for pump leaks[4].

  • Data Processing: Use this blank gradient run to perform baseline subtraction in your chromatography data system (CDS) to isolate true analyte peaks from residual baseline fluctuations[7].

• Sample Injection: Once the blank gradient is validated, proceed with injecting the Acid Red 73 samples.

References

• Amuza Inc. "Understanding and Preventing Baseline Drift in HPLC-ECD." Amuza Inc.[Link]

• Labtech. "Why Your HPLC Baseline Drifts—And How to Stop It." Labtech.[Link]

• Shimadzu UK. "HPLC Troubleshooting - Baseline Drift." Shimadzu Zendesk.[Link]

• Separation Science. "Why Your HPLC Baseline Drifts—And How to Stop It." Separation Science.[Link]

• LCGC International. "Gradient Elution, Part V: Baseline Drift Problems." Chromatography Online.[Link]

• Shimadzu. "Shimadzu Baseline Disturbance." Shimadzu NL.[Link]

• Timberline Instruments. "HPLC Retention Time Drift: Causes & Troubleshooting Guide." Timberline Instruments.[Link]

• SIELC Technologies. "C.I. Acid Red 73, disodium salt." SIELC Applications.[Link]

• Bruins, A. P., Weidolf, L. O. G., Henion, J. D., & Budde, W. L. "Determination of sulfonated azo dyes by liquid chromatography/atmospheric pressure ionization mass spectrometry." Analytical Chemistry (ACS).[Link]

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• 4. HPLC Retention Time Drift: Causes & Troubleshooting Guide [timberlineinstruments.com]
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Reference Data & Comparative Studies

Comparative Adsorption Kinetics of C.I. Acid Red 73 vs. Acid Red 18: A Technical Guide for Adsorbent Development

As a Senior Application Scientist in materials chemistry and wastewater remediation, I approach kinetic modeling not merely as a mathematical curve-fitting exercise, but as a window into the physical chemistry of the solid-liquid interface. When developing novel adsorbents for textile effluents, understanding the nuanced kinetic behaviors of specific azo dyes is critical.

This guide provides an objective, data-driven comparison of the adsorption kinetics of two structurally related but behaviorally distinct anionic azo dyes: C.I. Acid Red 73 (disodium salt) and Acid Red 18 (trisodium salt, Ponceau 4R) .

Mechanistic Grounding: Molecular Discrepancies and Steric Hindrance

Both Acid Red 73 (AR73) and Acid Red 18 (AR18) are anionic azo dyes, meaning their primary interaction with cationic adsorbents (like protonated chitosan or amine-functionalized carbon nanotubes) is driven by electrostatic attraction. However, their kinetic behavior diverges due to their molecular structures:

• Acid Red 73 possesses two sulfonate ( −SO3−​ ) groups.

• Acid Red 18 possesses three sulfonate groups.

While one might assume that the higher negative charge density of AR18 would universally lead to higher adsorption capacities, empirical kinetic data reveals the opposite on highly porous substrates. The three sulfonate groups on AR18 significantly increase its hydration radius and steric bulk. When diffusing into the mesopores and micropores of an adsorbent, this larger hydration shell leads to higher intraparticle diffusion resistance[1]. Consequently, despite having more potential binding sites, AR18 often exhibits a slightly lower maximum adsorption capacity than the more streamlined AR73 on identical adsorbents[2].

Kinetic Modeling Framework

To accurately characterize the removal of these dyes, we rely on three primary kinetic models. The selection of the correct model dictates our understanding of the rate-limiting step.

• Pseudo-First-Order (PFO): Assumes that the rate of adsorption is proportional to the number of unoccupied binding sites. This model typically fits physisorption-dominated processes, often seen in raw, unmodified biomass. For instance, the adsorption of AR73 onto raw rice wine lees strictly follows PFO kinetics[3].

• Pseudo-Second-Order (PSO): Assumes that the rate-limiting step is chemisorption, involving valence forces through the sharing or exchange of electrons (e.g., strong electrostatic interactions or hydrogen bonding). This model overwhelmingly dominates the adsorption of both AR73 and AR18 on advanced, functionalized adsorbents like carbon nanotube/chitosan hydrogels[4] and magnetically retrievable chitosan/carbon nanotubes[5].

• Intraparticle Diffusion (IPD): Used to determine if the diffusion of the dye through the boundary layer (film diffusion) or through the internal pores (intraparticle diffusion) is the rate-limiting step[1].

Comparative Performance Data

The following table synthesizes experimental data from authoritative studies, highlighting how the choice of adsorbent matrix dictates the kinetic pathway and ultimate capacity for AR73 and AR18.

Adsorbent Material	Target Dye	Dominant Kinetic Model	Max Capacity ( qm​ )	Primary Mechanism	Ref
Deacetylated Chitosan	Acid Red 73	Pseudo-Second-Order	728.2 mg/g	Chemisorption / Electrostatic	[2]
Deacetylated Chitosan	Acid Red 18	Pseudo-Second-Order	693.2 mg/g	Chemisorption (Steric limits)	[2]
MWCNTs/Chitosan Hydrogel	Acid Red 73	Pseudo-Second-Order	101.07 mg/g	Chemisorption	[4]
Magnetic CS/CNT	Acid Red 18	Pseudo-Second-Order	809.9 mg/g	Chemisorption	[5]
Rice Wine Lees	Acid Red 73	Pseudo-First-Order	18.74 mg/g	Physisorption	[3]
Red Mud	Acid Red 18	Pseudo-Second-Order	>98.9% Removal	Chemisorption	[6]
Mesoporous TiO2/AC	Acid Red 18	Pseudo-Second-Order	92.3% Removal	Adsorption & Photocatalysis	[7]

Standardized Experimental Protocol (Self-Validating Workflow)

To ensure scientific integrity, kinetic experiments cannot simply be a mix-and-measure process. The following step-by-step methodology incorporates internal controls to create a self-validating system that prevents false-positive capacity readings.

Phase 1: Preparation & Calibration

• Stock Solution: Prepare 1000 mg/L stock solutions of AR73 and AR18 in deionized water.

• Spectral Validation: Run a UV-Vis scan (400-800 nm) to confirm the λmax​ (AR73 ≈ 505 nm, AR18 ≈ 508 nm). Create a 5-point calibration curve. Causality Rule: Do not proceed unless the linear regression yields an R2>0.999 .

Phase 2: Batch Kinetic Execution

• Reaction Setup: Add a precise mass of adsorbent (e.g., 50 mg) to 50 mL of dye solution at the optimal pH (e.g., pH 4-5 for chitosan-based materials to ensure amine protonation).

• Internal Control (Crucial): Simultaneously run an "Adsorbent-Free Blank" flask containing only the dye solution. Causality Rule: This accounts for dye photolysis or adsorption to the glassware walls. If the blank concentration drops over time, the calculated qt​ must be mathematically corrected.

• Agitation: Shake at a constant speed (150 rpm) in a temperature-controlled incubator (298 K).

Phase 3: Sampling & Quantification

• Time-Course Sampling: Withdraw 1 mL aliquots at predefined intervals (e.g., 5, 10, 20, 30, 60, 120, 240, 360 mins).

• Filtration Control (Crucial): Pass the sample through a 0.22 μ m PTFE syringe filter. Causality Rule: You must discard the first 0.5 mL of the filtrate. Syringe filters possess their own binding affinity for anionic dyes. Discarding the initial dead volume saturates the filter's binding sites, preventing the filter from artificially inflating your adsorbent's removal rate.

Phase 4: Mathematical Validation

• Data Fitting: Calculate the adsorption capacity at time t ( qt​ ). Fit the data to the linear forms of the PFO and PSO models.

• Model Verification (Crucial): Do not rely solely on R2 to validate the PSO model, as data points near equilibrium mathematically skew the correlation. Causality Rule: Calculate the theoretical equilibrium capacity ( qe,cal​ ) from the PSO slope/intercept. The model is only valid if qe,cal​ is within 5% of your experimental qe,exp​ [4].

Pathway Visualization

The following diagram maps the physical transport and kinetic modeling pathways described in the protocol above.

Fig 1: Mechanistic workflow of azo dye adsorption and corresponding kinetic modeling pathways.

References

• Title: Adsorption of Azo Dye Acid Red 73 onto Rice Wine Lees: Adsorption Kinetics and Isotherms Source: researchgate.net URL: 3

• Title: Ordered mesoporous TiO2/activated carbon for adsorption and photocatalysis of Acid Red 18 solution Source: ncsu.edu URL: 7

• Title: Adsorptive removal of Acid Red 18 dye (AR18) from aqueous solutions by Red mud Source: saspublishers.com URL: 6

• Title: Carbon nanotube/Chitosan hydrogel for adsorption of acid red 73 in aqueous and soil environments Source: nih.gov URL: 4

• Title: Highly Efficient Removal of Acid Red 18 from Aqueous Solution by Magnetically Retrievable Chitosan/Carbon Nanotube Source: acs.org URL: 5

• Title: Equilibrium Studies for Acid Dye Adsorption onto Chitosan Source: acs.org URL: 2

• Title: Intraparticle diffusion processes during acid dye adsorption onto chitosan Source: cabidigitallibrary.org URL: 1

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. Carbon nanotube/Chitosan hydrogel for adsorption of acid red 73 in aqueous and soil environments - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. saspublishers.com [saspublishers.com]
• 7. Ordered mesoporous TiO2/activated carbon for adsorption and photocatalysis of Acid Red 18 solution :: BioResources [bioresources.cnr.ncsu.edu]

comparative toxicity of C.I. Acid Red 73, disodium salt and its degradation byproducts

Audience: Researchers, Toxicologists, and Drug Development Professionals Content Focus: Mechanistic toxicity profiling, analytical workflows, and comparative experimental data.

Executive Summary: The "Azo Paradox"

In the fields of environmental toxicology and pharmaceutical safety, bis-azo dyes like C.I. Acid Red 73 (AR73) present a unique analytical challenge known as the "Azo Paradox." While industrial and biological remediation efforts successfully decolorize the dye by breaking its extensive conjugated π -system, this degradation often acts as a bioactivation pathway. The reductive cleavage of the double azo linkage (–N=N–) generates primary aromatic amines—such as aniline and hydroxynaphthalene derivatives—which exhibit significantly higher cytotoxicity, genotoxicity, and membrane permeability than the parent compound .

This guide provides an objective, data-driven comparison of AR73 and its degradation byproducts, detailing the causality behind their divergent toxicity profiles and providing self-validating experimental protocols for their assessment.

Chemical Profiling & Mechanistic Degradation

C.I. Acid Red 73 (Molecular Formula: C22​H14​N4​Na2​O7​S2​ ) is characterized by two sulfonate groups and a bis-azo core . Its high molecular weight (556.47 g/mol ) and polyanionic nature restrict its cellular permeability. However, when exposed to anaerobic microbial reductases or advanced oxidation processes (AOPs), the azo bonds fracture.

The primary degradation sequence involves the hydrogenation and cleavage of the azo bonds, yielding phenylhydrazine and 2-hydroxynaphthalene. Phenylhydrazine is subsequently deaminated to form aniline , a highly lipophilic and toxic primary aromatic amine .

Figure 1: Mechanistic degradation pathway of Acid Red 73 into toxic aromatic amines.

Comparative Toxicity Profile

The fundamental shift in toxicity between AR73 and its byproducts is driven by steric hindrance and metabolic activation .

The parent dye acts primarily as a surface irritant; its bulky, charged sulfonate groups prevent it from passively diffusing across the hydrophobic phospholipid bilayer of human cells. In contrast, the low-molecular-weight degradation byproducts (e.g., aniline) are neutral at physiological pH and highly lipophilic. Once they diffuse into the cell, they are oxidized by Cytochrome P450 enzymes (specifically CYP1A2) into N-hydroxylamines. These reactive electrophiles form nitrenium ions that covalently bind to DNA, causing severe genotoxic damage .

Table 1: Parent Dye vs. Degradation Byproducts

Property	C.I. Acid Red 73 (Parent Dye)	Degradation Byproducts (e.g., Aniline)
Molecular Weight	556.47 g/mol	~93.13 g/mol (Aniline)
Solubility & Polarity	Highly water-soluble, polyanionic	Lipophilic, neutral at physiological pH
Cellular Permeability	Low (steric hindrance, charge repulsion)	High (rapid passive diffusion across lipid bilayers)
Primary Toxicity Mechanism	Surface irritation, localized ROS generation	P450 activation into DNA-reactive nitrenium ions
Genotoxicity / Mutagenicity	Low to Moderate	Extremely High (Known carcinogens)
Environmental Persistence	High (recalcitrant to natural degradation)	Moderate (susceptible to further mineralization)

Experimental Workflows: Degradation & Toxicity Assessment

To accurately assess the "Azo Paradox," protocols must be self-validating. Chemical degradation must be analytically confirmed prior to biological testing, and the chosen cell line must possess the metabolic machinery to process aromatic amines.

Figure 2: Integrated experimental workflow for degradation and toxicity assessment.

Protocol 1: Advanced Degradation via Hydrodynamic Cavitation and Ozonation (HC + O3)

Causality: Traditional biological treatments often stall at the aromatic amine stage. Hydrodynamic cavitation (HC) creates localized micro-environments of extreme temperature and pressure, homolytically cleaving water into hydroxyl radicals ( ⋅OH ). The concurrent injection of ozone ( O3​ ) yields singlet oxygen ( 1O2​ ), which specifically targets the electron-rich azo bonds for rapid cleavage .

• Preparation: Formulate a 10 mg/L standard solution of AR73 in deionized water and adjust the initial pH to 7.5.

• Cavitation Setup: Circulate the solution through the HC reactor at an optimized inlet pressure of 0.15 MPa.

• Synergistic Ozonation: Inject O3​ gas at a continuous dosage of 45 mg/min into the cavitation zone.

• Sampling & Quenching: Extract 5 mL aliquots at 10-minute intervals. Immediately add 0.1 M sodium thiosulfate to quench residual oxidants, ensuring the degradation state is "frozen" for accurate downstream analysis.

Protocol 2: LC-MS/MS Profiling & HepG2 Cytotoxicity Assay

Causality: Standard fibroblast assays are insufficient for azo dye toxicity because they lack the metabolic machinery to process aromatic amines. We utilize HepG2 (human liver carcinoma) cells because they express basal levels of Cytochrome P450 enzymes. This ensures the N-hydroxylation of aniline into its reactive intermediates, revealing the true hidden toxicity of the effluent.

• Analytical Confirmation: Run the quenched aliquots through LC-MS/MS. Validate the disappearance of the AR73 precursor ( m/z 556) and quantify the emergence of aniline ( m/z 93) and 2-hydroxynaphthalene ( m/z 144).

• Cell Seeding: Seed HepG2 cells in a 96-well plate at a density of 1×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO2​ .

• Exposure: Lyophilize the degraded effluent and resuspend it in culture media. Treat the HepG2 cells with varying concentrations (1–100 µg/mL) of both the pure AR73 parent dye and the degraded effluent.

• Viability Quantification: After 24 hours of exposure, perform a standard MTT assay. The reduction of MTT to formazan by mitochondrial dehydrogenases provides a direct, quantifiable readout of cell viability. Expect the IC50​ (half-maximal inhibitory concentration) of the degraded effluent to be significantly lower than that of the parent dye, confirming the heightened toxicity of the byproducts.

Conclusion

Decolorization does not equate to detoxification. As demonstrated by the structural and metabolic profiling of C.I. Acid Red 73, the cleavage of azo bonds generates primary aromatic amines that possess superior membrane permeability and severe genotoxic potential. For drug development professionals and environmental scientists, relying solely on visual or spectrophotometric degradation metrics is a critical vulnerability. Robust, self-validating workflows combining advanced analytical profiling (LC-MS/MS) with metabolically competent in vitro models (HepG2) are mandatory to ensure true safety and remediation efficacy.

References

• Anaerobic degradation of acid red 73 by obligately aerobic Aspergillus tabacinus LZ-M though a self-redox mechanism Source: bioRxiv URL:[Link]

• Degradation of acid red 73 wastewater by hydrodynamic cavitation combined with ozone and its mechanism Source: Environmental Research (PubMed) URL:[Link]

• Systematic Evaluation of Biodegradation of Azo Dyes by Microorganisms: Efficient Species, Physicochemical Factors, and Enzymatic Systems Source: International Journal of Environmental Research and Public Health (MDPI) URL:[Link]

A Comparative Guide to the Efficacy of Advanced Oxidation Processes on C.I. Acid Red 73 and Other Azo Dyes

This guide offers an in-depth technical comparison of the performance of various Advanced Oxidation Processes (AOPs) in the degradation of C.I. Acid Red 73, disodium salt, against other commonly encountered azo dyes such as Methyl Orange, Congo Red, and Reactive Black 5. As researchers, scientists, and drug development professionals are keenly aware, the effective removal of these persistent organic pollutants from wastewater is a critical challenge. This document is structured to provide a clear, data-driven analysis to inform experimental design and the selection of appropriate remediation technologies.

Introduction: The Challenge of Azo Dyes in Wastewater

Azo dyes represent the largest class of synthetic colorants used in a multitude of industries, including textiles, printing, and cosmetics. Their chemical structure is characterized by the presence of one or more azo bonds (-N=N-), which are primarily responsible for their color. However, the stability of these bonds also contributes to their recalcitrance in conventional wastewater treatment systems. The discharge of untreated or partially treated azo dye-containing effluent into aquatic ecosystems can have severe environmental consequences, including reduced light penetration that affects photosynthesis and the formation of toxic and potentially carcinogenic byproducts.

Advanced Oxidation Processes (AOPs) have emerged as a promising suite of technologies for the degradation of these complex organic molecules. AOPs are characterized by the in-situ generation of highly reactive oxygen species (ROS), most notably the hydroxyl radical (•OH). With a high standard oxidation potential, the hydroxyl radical can non-selectively attack and mineralize a wide range of organic pollutants, including azo dyes, into less harmful substances like carbon dioxide, water, and inorganic ions.

This guide will delve into the comparative efficacy of several prominent AOPs, providing available experimental data and detailed protocols to aid in your research and development endeavors.

Chemical Structures of Compared Azo Dyes

A fundamental understanding of the molecular structure of each dye is crucial as it influences its reactivity and susceptibility to degradation by AOPs. The chemical structures of C.I. Acid Red 73 and the selected comparative azo dyes are presented below.

Caption: Chemical structures of the azo dyes discussed in this guide.

Comparative Degradation by Advanced Oxidation Processes

This section presents a comparative analysis of the degradation of C.I. Acid Red 73 and other azo dyes using various AOPs. It is important to note that direct comparative studies under identical experimental conditions are scarce in the existing literature. Therefore, the data presented is a synthesis of findings from various sources, with experimental conditions clearly stated to ensure scientific integrity.

Fenton and Photo-Fenton Processes

The Fenton process involves the reaction of ferrous ions (Fe²⁺) with hydrogen peroxide (H₂O₂) to generate hydroxyl radicals. The photo-Fenton process enhances this reaction through the use of UV or visible light, which promotes the regeneration of Fe²⁺ from Fe³⁺, thereby increasing the rate of •OH production.

C.I. Acid Red 73 Degradation:

An advanced Fenton process utilizing zero-valent iron (Fe⁰) and H₂O₂ has been shown to be effective in degrading Acid Red 73. In one study, a residual concentration of only 6.4 mg/L was achieved after 30 minutes of treatment for an initial dye concentration of 200.0 mg/L[1]. The removal efficiency was observed to increase with higher dosages of zero-valent iron and hydrogen peroxide, as well as with increased mixing rate and temperature, while it decreased with an increase in the initial pH[1].

Comparative Azo Dye Degradation (Data from separate studies):

Azo Dye	AOP	Initial Concentration	Catalyst/Reagent Concentration	pH	Reaction Time	Degradation Efficiency (%)	Reference
Red MX-5B	Fenton	Not Specified	Fe²⁺ < 10 mg/L	2.5-3.0	Not Specified	Complete Decolorization	[2]
Reactive Black 5	Fenton	Not Specified	Fe²⁺ < 10 mg/L	2.5-3.0	Not Specified	Complete Decolorization	[2]
Orange G	Fenton	Not Specified	Fe²⁺ < 10 mg/L	2.5-3.0	Not Specified	Complete Decolorization	[2]

Experimental Protocol: Fenton Degradation of Azo Dyes

This protocol is a representative example for conducting a Fenton degradation experiment.

Caption: A typical experimental setup for the ozonation of azo dyes.

Photocatalysis

Heterogeneous photocatalysis typically employs a semiconductor catalyst, such as titanium dioxide (TiO₂), which upon irradiation with light of sufficient energy, generates electron-hole pairs. These charge carriers then react with water and oxygen to produce ROS that degrade the dye molecules.

C.I. Acid Red 73 Degradation:

A study on the photocatalytic degradation of Acid Red 73 using a composite of Fe₃O₄@TiO₂ with exposed (001) facets showed promising results. The composite catalyst exhibited a higher degradation rate (93.56% in 24 minutes) compared to pure TiO₂ (74.47% in 24 minutes). The enhanced performance was attributed to the reduced band gap of the composite material and the high-energy (001) facets of TiO₂.

Comparative Azo Dye Degradation (Data from separate studies):

Azo Dye	AOP	Initial Concentration	Catalyst	pH	Reaction Time	Degradation Efficiency (%)	Reference
Reactive Black 5	UV/TiO₂	50 mg/L	0.5 g/L TiO₂	3	10 h	99.51% Decolorization

Experimental Protocol: Photocatalytic Degradation of Azo Dyes

A generalized protocol for a photocatalytic degradation experiment is outlined below.

Sources

• 1. Degradation of acid red 73 wastewater by hydrodynamic cavitation combined with ozone and its mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Beyond Routine H&amp;E: A Comparative Guide to C.I. Acid Red 73 and Eosin Y in Histological Staining

Executive Summary

In the landscape of histological staining and drug development pathology, the selection of an appropriate counterstain is critical for delineating cellular architecture and extracellular matrices. While Eosin Y (C.I. 45380) remains the undisputed gold standard for routine morphological assessment, C.I. Acid Red 73 (C.I. 27290)—also known as Crocein Scarlet MOO or Woodstain Scarlet—offers distinct, high-contrast advantages in specialized applications[1][2]. This guide provides a rigorous, data-backed comparison of their biological staining efficacies, mechanistic properties, and protocol optimizations for researchers and application scientists.

Mechanistic Profiling: The Chemistry of Acidic Dyes

Both Eosin Y and Acid Red 73 are anionic (acidic) dyes, meaning their chromophore-containing components carry a negative charge in solution[1][2]. Their biological staining mechanism relies heavily on electrostatic interactions with cationic (basic) tissue components, primarily the ionized amino groups of proteins found in the cytoplasm, muscle fibers, and extracellular matrix[1].

The Causality of Staining Kinetics: The efficacy of these dyes is fundamentally pH-dependent. At a moderately acidic pH (typically 4.0–5.0), the amino groups of tissue proteins become heavily protonated (-NH 3+​ ). This creates a strong electrostatic attraction for the negatively charged sulfonate groups of the double azo dye Acid Red 73, or the carboxylate groups of the xanthene dye Eosin Y[1][2].

Eosin Y is unique in its ability to impart three distinct shades of pink—differentiating erythrocytes (deep red), muscle (bright pink), and collagen (light pink)—due to its specific binding kinetics, molecular size, and selective extraction during alcohol dehydration[3]. Conversely, Acid Red 73 provides a robust, monolithic bright red. Because of its intense anionic binding affinity, it is an exceptional candidate for high-contrast counterstaining and complex trichrome formulations where intense differentiation of muscle from collagen is required[1][3].

Comparative Efficacy & Physicochemical Properties

To objectively select the correct dye for a specific assay, researchers must weigh their physicochemical profiles. Table 1 summarizes the quantitative and qualitative data comparing the two dyes.

Table 1: Comparative Physicochemical & Staining Properties

Property	Eosin Y (C.I. 45380)	C.I. Acid Red 73 (C.I. 27290)
Chemical Class	Xanthene	Double Azo
Molecular Weight	691.85 g/mol	556.48 g/mol
Primary Application	Routine H&E, Romanowsky stains	Trichrome variants, high-contrast counterstaining
Solubility	High in water, poor in alcohol (unless acidic)[2]	Soluble in water, slightly soluble in ethanol[2]
Color Output	Differential pinks/reds (3 shades)	Intense, uniform bright red
Photostability	Moderate (prone to fading over decades)	High (due to azo bond stability)
Tissue Specificity	Broad morphological overview	Dense connective tissue, muscle, skeletal structures[4][5]

Experimental Workflows & Self-Validating Protocols

To objectively compare these dyes in practice, the protocols must be treated as self-validating systems. The inclusion of precise differentiation and bluing steps ensures that non-specific background staining is eliminated, isolating the true binding affinity of the dyes.

Histological workflow comparing Eosin Y and Acid Red 73 counterstaining pathways.

Protocol A: Standard Hematoxylin & Eosin (H&E) Staining

Purpose: Baseline morphological evaluation of soft tissues.

• Deparaffinization & Rehydration: Pass sections through xylene (2x 3 min), 100% ethanol (2x 2 min), 95% ethanol (2 min), and distilled water. Causality: Removes hydrophobic paraffin wax to allow aqueous dye penetration.

• Nuclear Staining: Incubate in Harris Hematoxylin for 3-5 minutes. Wash in running tap water.

• Differentiation: Dip in 1% acid alcohol (1-3 dips). Causality: Cleaves non-specific hematoxylin binding from the cytoplasm, ensuring only chromatin remains stained.

• Bluing: Immerse in 0.2% ammonia water or Scott's tap water for 1 minute.

  • Self-Validation Check: The bluing step acts as an internal visual control. If nuclei do not transition from purple to a crisp blue, the pH of the bluing agent is compromised, which will subsequently alter the electrostatic binding kinetics of the eosin.

• Counterstaining: Stain in 0.5% Eosin Y (acidified with glacial acetic acid to pH 4.5) for 1-3 minutes.

• Dehydration & Clearing: Rapidly pass through 95% ethanol, 100% ethanol, and xylene. Causality: Eosin is highly soluble in aqueous solutions; rapid dehydration prevents over-extraction of the dye.

• Mounting: Mount with a resinous medium.

Protocol B: High-Contrast Hematoxylin & Acid Red 73 (H&AR)

Purpose: Enhanced visualization of dense connective tissues, muscle, and skeletal models[1][6].

• Preparation: Follow steps 1-4 from Protocol A.

• Counterstaining: Stain in 0.5% Acid Red 73 solution (dissolved in 1% acetic acid) for 2-4 minutes. Causality: The acetic acid acts as an acidifier, maximizing the protonation of tissue proteins to accommodate the highly reactive sulfonate groups of Acid Red 73[1].

• Differentiation (Critical Step): Rinse briefly in distilled water, then differentiate in 95% ethanol.

  • Self-Validation Check: Acid Red 73 binds aggressively. The protocol self-validates during this 95% ethanol wash; if the ethanol does not pull excess red dye from the slide to reveal clear nuclear structures, the initial dye concentration was too high or the pH too low, alerting the researcher to adjust the formulation.

• Dehydration & Clearing: 100% ethanol (2x 2 min), xylene (2x 3 min).

• Mounting: Mount with a resinous medium.

Quantitative Performance Data & Specialized Applications

Recent comparative histological studies demonstrate the distinct behavioral profiles of these dyes[4][6]. For instance, a study comparing Alta (a cosmetic dye containing Crocein Scarlet) with Eosin showed that the Crocein Scarlet mixture yielded superior nuclear and cytoplasmic intensity in specific oral histological slides[6].

Furthermore, Acid Red 73 is frequently combined with Acid Fuchsin in Masson's Trichrome variants to stain muscle and cytoplasm red, contrasting with blue/green collagen[1][3]. In specialized dental research, Acid Red 73/Acid Fuchsin combinations have been shown to significantly improve the visualization and interpretability of tooth cementum annulation (TCA) lines compared to standard stains, reducing errors in age estimation models[5].

Table 2: Efficacy Scoring & Tissue Specificity

Scoring Criteria	Eosin Y	Acid Red 73
Cytoplasmic Differentiation	Excellent (3 distinct shades)	Moderate (Uniform monolithic red)
Muscle vs. Collagen Contrast	Moderate	Excellent (when used in Trichrome)[1][3]
Overall Color Intensity	High	Very High[6]
Resistance to Extraction	Low (requires rapid dehydration)	High
Suitability for Hard Tissues	Moderate	High (Bone/Teeth/Cementum)[4][5]

Conclusion

While Eosin Y is irreplaceable for general diagnostic screening due to its unique differential shading capabilities, C.I. Acid Red 73 is a highly potent alternative for targeted research applications. Its superior photostability, intense anionic binding, and compatibility with complex trichrome workflows make it an invaluable tool for drug development professionals analyzing musculoskeletal tissues, fibrotic models, and specialized anatomical structures.

References

• Glossary | Biological Stain Commission Source: Biological Stain Commission URL:[Link]

• STAINING EFFICACY OF ALTA IN COMPARISON WITH EOSIN STAIN: A HISTOLOGICAL STUDY ON ORAL TISSUES Source: International Journal of Early Childhood Special Education (INT-JECSE) URL:[Link]

• Dako Guide to Special Stains Source: Agilent / Dako (Hosted via unibas.ch) URL:[Link]

• Distinct skeletal stem cell types orchestrate long bone skeletogenesis Source: eLife URL:[Link]

• Using Histological Staining Techniques to Improve Visualization and Interpretability of Tooth Cementum Annulation Analysis Source: International Journal of Morphology URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biologicalstaincommission.org [biologicalstaincommission.org]
• 3. biomedizin.unibas.ch [biomedizin.unibas.ch]
• 4. Distinct skeletal stem cell types orchestrate long bone skeletogenesis | eLife [elifesciences.org]
• 5. intjmorphol.com [intjmorphol.com]
• 6. STAINING EFFICACY OF ALTA IN COMPARISON WITH EOSIN STAIN: A HISTOLOGICAL STUDY ON ORAL TISSUES [int-jecse.net]

Safety & Regulatory Compliance

C.I. Acid Red 73, disodium salt proper disposal procedures

Title : Comprehensive Laboratory Guide: Proper Handling and Disposal Procedures for C.I. Acid Red 73, Disodium Salt

Introduction C.I. Acid Red 73, disodium salt (CAS 5413-75-2), commonly known as Brilliant Crocein or Crocein Scarlet MOO, is a synthetic double azo dye extensively utilized in biological staining, textile dyeing, and pharmaceutical research[1][2]. While the intact dye exhibits low acute toxicity and is not classified as hazardous under standard OSHA criteria[3], its chemical structure necessitates stringent operational and disposal protocols. As an azo dye, Acid Red 73 is highly susceptible to reductive cleavage, a process that can release hazardous aromatic amines into the environment or biological systems if mismanaged[4][5].

As a Senior Application Scientist, I have designed this guide to provide drug development professionals and laboratory scientists with field-proven, self-validating methodologies for the safe handling, spill mitigation, and compliant disposal of Acid Red 73.

Chemical Profile and Toxicological Data

Understanding the physicochemical properties of Acid Red 73 is foundational to designing effective safety protocols. The dye is highly water-soluble, which increases its mobility in aqueous waste streams, and is supplied as a fine powder prone to aerosolization[3][4].

Table 1: Physicochemical and Toxicological Profile of C.I. Acid Red 73[4][6]

Property / Endpoint	Value / Description	Causality / Relevance to Safety
CAS Number	5413-75-2	Unique identifier for SDS tracking and regulatory compliance.
Molecular Formula	C22H14N4Na2O7S2	Contains two azo (-N=N-) linkages susceptible to reduction.
Molecular Weight	556.48 g/mol	High molecular weight limits dermal penetration of the intact dye.
Appearance	Red-brown solid powder	Prone to aerosolization; requires strict dust control measures.
Acute Oral LD50 (Rat)	>2000 mg/kg bw	Low acute toxicity, but chronic exposure risks (cleavage) remain.
Eye Irritation	GHS Category 2A	Direct contact causes significant irritation; mandates safety goggles.

| Metabolic Byproducts | Aromatic Amines | Primary toxicological concern; potential carcinogens upon cleavage. |

The Causality of Toxicity: Azo Bond Cleavage

The primary hazard associated with Acid Red 73 does not stem from the parent molecule, but rather its degradation products. When exposed to strong reducing agents (e.g., sodium dithionite, SnCl2) or the reductase enzymes present in the mammalian liver and intestinal microflora, the azo bonds undergo reductive cleavage[4][5]. This reaction yields free aromatic amines, which are known to possess genotoxic and carcinogenic properties[4][7]. Consequently, all disposal and handling procedures must be designed to prevent the uncontrolled reduction of the dye.

Caption: Pathway of Acid Red 73 azo bond reductive cleavage and subsequent toxicological outcomes.

Operational Safety and Spill Response

Because Acid Red 73 is supplied as a fine powder, aerosolization is the most immediate operational risk. Inhalation of dye dust bypasses the protective dermal barrier, allowing the dye to enter the respiratory tract and gastrointestinal system, where metabolic cleavage can occur[4].

Methodology 1: Solid Spill Clean-up Protocol Self-Validating Logic: This protocol minimizes dust generation (preventing inhalation) and avoids aqueous dissolution during the initial cleanup phase (preventing environmental spread).

• Isolate the Area : Restrict access to the spill zone. Ensure the laboratory's local exhaust ventilation is active.

• Don Appropriate PPE : Equip a [3], nitrile gloves, safety goggles (due to GHS Category 2A eye irritation risk), and a dedicated lab coat.

• Suppress Dust : Do NOT dry sweep. Lightly mist the spilled powder with a minimal amount of inert solvent (e.g., isopropanol) or cover with damp absorbent pads to prevent aerosolization[3].

• Mechanical Collection : Use a non-sparking scoop or a HEPA-filtered vacuum dedicated to chemical spills to collect the wetted powder.

• Containment : Transfer the collected material into a clearly labeled, sealable high-density polyethylene (HDPE) container.

• Surface Decontamination : Wash the affected surface with soap and water, collecting all wash water for hazardous waste disposal. Do not empty wash water into municipal drains[3].

Proper Disposal Procedures

The U.S. Environmental Protection Agency (EPA) and standard laboratory safety guidelines mandate that azo dyes must not be discharged into municipal wastewater systems[5]. Anaerobic conditions in standard wastewater treatment plants can reduce the dye into toxic aromatic amines, leading to severe environmental contamination[5].

Methodology 2: Aqueous Waste Pre-treatment & Disposal Protocol Self-Validating Logic: Isolating azo dyes from reducing agents prevents premature cleavage, while high-temperature incineration ensures complete thermal destruction of the aromatic rings and azo bonds.

• Waste Segregation : Collect Acid Red 73 aqueous solutions in dedicated, chemically compatible containers (e.g., glass or HDPE). Critical Step : Never mix azo dye waste with strong acids, bases, or reducing agents[5].

• pH Stabilization : Verify the pH of the waste solution is between 5.0 and 8.0. Extreme pH levels can alter the dye's solubility and reactivity.

• Optional Pre-treatment (Adsorption) : For high-volume aqueous waste, researchers can utilize activated carbon or chitosan hydrogels to adsorb the dye. Studies have shown that[8]. This concentrates the waste, significantly reducing the volume of liquid hazardous waste.

• Labeling : Label the container explicitly: "Hazardous Waste - Azo Dye Solution (Acid Red 73). Toxic to aquatic life. Do not mix with reducing agents."

• Final Disposal : Transfer the sealed containers to the facility's Environmental Health and Safety (EHS) department. The mandated disposal route is high-temperature incineration at an EPA-approved hazardous waste facility, which completely destroys the stable N=N groups and naphthalene rings[8].

Caption: Standardized laboratory disposal workflow for Acid Red 73 solid and aqueous waste.

References

• National Institutes of Health (PMC) . Carbon nanotube/Chitosan hydrogel for adsorption of acid red 73 in aqueous and soil environments. Retrieved from[Link]

• U.S. Environmental Protection Agency (EPA) . Environmental Screening for Azo Dyes by Chemical Reduction and Mass Spectrometry. Retrieved from[Link]

Sources

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Title, Danish Environmental Protection Agency [www2.mst.dk]
• 8. Carbon nanotube/Chitosan hydrogel for adsorption of acid red 73 in aqueous and soil environments - PMC [pmc.ncbi.nlm.nih.gov]

Operational Guide: Personal Protective Equipment and Handling Protocols for C.I. Acid Red 73

Introduction & Mechanistic Causality of Hazards

C.I. Acid Red 73 (CAS: 5413-75-2), also known as Brilliant Crocein MOO or Crocein Scarlet 3B, is a synthetic bis-azo dye widely utilized in laboratory diagnostics, histology, and industrial applications[1]. While the intact disodium salt presents low acute dermal toxicity, its handling requires rigorous safety protocols due to the inherent biochemical risks associated with azo compounds.

The Causality of Risk: The primary toxicological concern with Acid Red 73 is its potential metabolic fate. In mammalian systems, the reductive cleavage of the azo bonds (-N=N-) by liver microsomal azoreductases or intestinal microflora yields aromatic amines[2]. These cleavage products are heavily implicated in genotoxicity and carcinogenicity[2]. Furthermore, as a fine, highly tinctorial powder, Acid Red 73 poses a severe mechanical irritation risk to the respiratory tract and mucous membranes[3]. Therefore, the primary objective of the PPE and operational strategy is the absolute prevention of inhalation and dermal absorption.

Quantitative Safety Parameters & PPE Specifications

To mitigate these risks, laboratory personnel must adhere to strict Personal Protective Equipment (PPE) requirements. The following table summarizes the quantitative data and the operational rationale behind each protective measure.

Parameter / PPE Category	Specification / Standard	Causality / Operational Rationale
Molecular Weight	556.48 g/mol	Forms fine, easily aerosolized particulate dust; necessitates strict respiratory control[4].
Hand Protection	Nitrile rubber ( ≥ 0.11 mm)	Prevents dermal absorption. Nitrile offers superior chemical resistance to aqueous azo solutions compared to standard latex[4].
Breakthrough Time	> 480 minutes (EN 374)	Ensures barrier integrity during prolonged benchtop procedures without glove degradation[4].
Respiratory Protection	N95 / FFP3 Particulate Filter	Critical during powder weighing. Prevents inhalation and subsequent gastrointestinal absorption of azo dye dust[1].
Eye Protection	Tight-fitting Goggles (EN 166)	Prevents ocular exposure and mechanical irritation from aerosolized disodium salt particles[1].
Biological Elimination	< 10% (Wastewater bacteria)	Highly recalcitrant in aquatic environments; strictly prohibits drain disposal.

Self-Validating Operational Workflow: Spill Response

When a spill occurs, the risk of aerosolization increases exponentially. The following step-by-step methodology ensures a self-validating containment and decontamination process.

Step 1: Assessment and Isolation Immediately halt operations and isolate the area. Determine if the spill is a dry powder or an aqueous solution. Causality: Identifying the physical state dictates the containment strategy, as dry powder is highly susceptible to becoming airborne.

Step 2: Donning Maximum PPE Equip an N95/FFP3 respirator, tight-fitting safety goggles, a Tyvek® lab coat, and double-layer nitrile gloves[1],[4]. Causality: Double-gloving allows for the safe removal of the highly contaminated outer glove during the cleanup process without compromising the primary dermal barrier.

Step 3: Containment (Zero-Aerosolization Technique) For Dry Powder:Do not dry sweep. Dry sweeping generates a hazardous aerosol cloud. Instead, gently cover the powder with damp, lint-free absorbent pads to suppress dust formation[1]. For Aqueous Solutions: Surround and cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand).

Step 4: Collection Using non-sparking plastic scoops, carefully transfer the dampened powder or saturated absorbent into a heavy-duty, sealable polyethylene hazardous waste container[1].

Step 5: Decontamination and Self-Validation Wash the affected surface thoroughly with a laboratory-grade aqueous detergent and water. Self-Validation Check: After the initial wash, wipe the surface with a clean, white absorbent pad. The complete absence of pink/red residue on the white pad visually validates that the highly tinctorial dye has been successfully removed. Repeat washing until the pad remains pristine.

Step 6: Waste Disposal Label the container as "Hazardous Chemical Waste: Azo Dye (Acid Red 73)". Causality: Because Acid Red 73 has a biological elimination rate of <10% and is hazardous to water systems, it must never be flushed down the drain. It must be routed to a licensed facility for high-temperature incineration equipped with nitrogen oxide (NOx) and sulfur oxide (SOx) scrubbers, as thermal decomposition yields highly toxic NOx​ and SOx​ gases.

Process Visualization

Workflow for containment, collection, and decontamination of C.I. Acid Red 73 spills.

References

• [1] Title: SAFETY DATA SHEET - Fisher Scientific | Source: fishersci.com | URL: 1

• [3] Title: SAFETY DATA SHEET - Spectrum Chemical | Source: spectrumchemical.com | URL: 3

• Title: BRILLIANT CROCEIN (MS) - SD Fine-Chem | Source: sdfine.com | URL: Link

• [2] Title: In-Depth Technical Guide: Toxicological Data and Safety Information for Acid Red 73 | Source: benchchem.com | URL: 2

• [4] Title: SAFETY DATA SHEET - Thermo Fisher Scientific | Source: thermofisher.com | URL: 4

Sources

• 1. fishersci.com [fishersci.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]